3-Chloro-6-phenylpyridazine-4-carbonitrile

• CAS: 94011-64-0

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Chloro-6-phenylpyridazine-4-carbonitrile: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-6-phenylpyridazine-4-carbonitrile is a heterocyclic organic compound featuring a pyridazine ring substituted with a chloro, a phenyl, and a carbonitrile group. The unique arrangement of these functional groups imparts a specific set of chemical properties and reactivity, making it a molecule of significant interest in medicinal chemistry and materials science. The pyridazine core, a six-membered ring with two adjacent nitrogen atoms, is a well-known pharmacophore present in numerous biologically active compounds. The presence of the chloro and cyano moieties offers versatile handles for further chemical modifications, allowing for the synthesis of a diverse range of derivatives. This guide provides a comprehensive overview of the chemical properties, structure, and potential applications of 3-Chloro-6-phenylpyridazine-4-carbonitrile, based on available scientific data.

Chemical and Physical Properties

While specific experimental data for 3-Chloro-6-phenylpyridazine-4-carbonitrile is not extensively documented in publicly available literature, its properties can be inferred from its constituent functional groups and data on closely related analogues.

Property	Value	Source/Comment
Molecular Formula	C₁₁H₆ClN₃	[1]
Molecular Weight	215.64 g/mol	[2]
Appearance	Brown solid	[1]
Storage Temperature	Room temperature	[1]
Purity	Typically available at ≥95%	[1]
InChI	1S/C11H6ClN3/c12-11-9(7-13)6-10(14-15-11)8-4-2-1-3-5-8/h1-6H	[1]
InChIKey	NYUXYSKLVIYNMD-UHFFFAOYSA-N	[1]
SMILES	Clc1c(C#N)cc(nn1)c2ccccc2	Inferred from structure
Melting Point	Not available	Data for the related compound 3-chloro-6-phenylpyridazine is 159-161 °C.
Boiling Point	Not available	Likely high due to its solid nature and molecular weight.
Solubility	Not available	Expected to be soluble in common organic solvents like DMSO and DMF.

Safety Information:

3-Chloro-6-phenylpyridazine-4-carbonitrile is classified with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H320: Causes eye irritation.

• H335: May cause respiratory irritation.

Corresponding precautionary statements include P261, P302+P352, P280, and P305+P351+P338, indicating the need for appropriate personal protective equipment and handling procedures.[2]

Molecular Structure and Spectroscopic Analysis

The structure of 3-Chloro-6-phenylpyridazine-4-carbonitrile is characterized by a planar pyridazine ring. The phenyl group at position 6 and the carbonitrile group at position 4 are key features influencing its electronic properties and reactivity.

Structural Diagram:

Caption: 2D structure of 3-Chloro-6-phenylpyridazine-4-carbonitrile.

Spectroscopic Data (Predicted and based on Analogues):

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the protons on the phenyl ring and the single proton on the pyridazine ring. The phenyl protons would likely appear as a multiplet in the aromatic region (δ 7.5-8.5 ppm). The pyridazine proton, being in an electron-deficient ring system, would also be expected to resonate in the downfield aromatic region.

• ¹³C NMR: The carbon NMR spectrum would display signals for the eleven carbon atoms. The carbon of the nitrile group (-C≡N) typically appears around 115-120 ppm. The carbons of the pyridazine and phenyl rings would be found in the aromatic region (approximately 120-160 ppm). The carbon attached to the chlorine atom would be deshielded.

• Infrared (IR) Spectroscopy: Key vibrational frequencies would include:

  • A sharp, strong absorption band around 2220-2260 cm⁻¹ characteristic of the C≡N stretching of the nitrile group.

  • Absorptions in the 1600-1450 cm⁻¹ region corresponding to the C=C and C=N stretching vibrations of the aromatic and pyridazine rings.

  • C-H stretching vibrations for the aromatic rings just above 3000 cm⁻¹.

  • A C-Cl stretching vibration, which is typically found in the fingerprint region.

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M⁺) at m/z corresponding to the molecular weight of the compound. Due to the presence of chlorine, an isotopic peak (M+2) at approximately one-third the intensity of the molecular ion peak would be expected, which is a characteristic signature for a molecule containing one chlorine atom.

Synthesis and Reactivity

While a specific, detailed synthetic protocol for 3-Chloro-6-phenylpyridazine-4-carbonitrile is not explicitly published, its synthesis can be envisioned through established methods for constructing substituted pyridazines.

Proposed Synthetic Pathway:

A plausible synthetic route involves a multi-component reaction, a powerful tool in modern organic synthesis for the efficient construction of complex molecules in a single step. A one-pot, three-component reaction of an appropriate arylglyoxal, malononitrile, and hydrazine hydrate has been successfully employed to synthesize a structurally similar compound, 3-amino-5-(4-chlorophenyl)pyridazine-4-carbonitrile.[3] Adapting this methodology would be a logical starting point for the synthesis of the title compound.

Caption: Proposed synthetic workflow for 3-Chloro-6-phenylpyridazine-4-carbonitrile.

Experimental Protocol (Hypothetical, based on analogue synthesis[3]):

• Synthesis of 3-Amino-6-phenylpyridazine-4-carbonitrile:

  • To a solution of phenylglyoxal (1 equivalent) and malononitrile (1 equivalent) in a mixture of ethanol and water, add hydrazine hydrate (1 equivalent) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for a specified time, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, the precipitated product can be collected by filtration, washed with a suitable solvent, and dried.

• Conversion to 3-Chloro-6-phenylpyridazine-4-carbonitrile:

  • The amino group of the intermediate can be converted to a chloro group via a Sandmeyer-type reaction.

  • This would involve diazotization of the amino group using sodium nitrite in the presence of a strong acid (e.g., HCl) at low temperatures (0-5 °C), followed by the addition of a copper(I) chloride solution to introduce the chlorine atom.

  • The final product would then be isolated and purified using standard techniques such as column chromatography.

Reactivity:

The reactivity of 3-Chloro-6-phenylpyridazine-4-carbonitrile is governed by its three key functional groups:

• Chloro Group: The chlorine atom at the 3-position of the electron-deficient pyridazine ring is expected to be a good leaving group, making it susceptible to nucleophilic aromatic substitution reactions. This allows for the introduction of various nucleophiles, such as amines, alkoxides, and thiolates, to generate a library of derivatives. It can also participate in palladium-catalyzed cross-coupling reactions , such as Suzuki, Heck, and Buchwald-Hartwig reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.

• Nitrile Group: The carbonitrile group is a versatile functional group. It can undergo hydrolysis to form a carboxylic acid or an amide. Reduction of the nitrile group can yield a primary amine. Furthermore, the electron-withdrawing nature of the nitrile group activates the pyridazine ring towards certain reactions.

• Pyridazine Ring: The pyridazine ring itself can undergo reactions such as N-oxidation . The nitrogen atoms can also act as ligands for metal coordination. The overall electron-deficient nature of the ring influences the reactivity of its substituents.

Potential Applications in Drug Discovery and Materials Science

Pyridazine derivatives are a well-established class of compounds with a broad spectrum of biological activities, including antifungal, anti-inflammatory, and analgesic properties.[4] The structural motif of 3-Chloro-6-phenylpyridazine-4-carbonitrile makes it an attractive scaffold for the development of novel therapeutic agents.

Potential Therapeutic Targets:

• Kinase Inhibitors: The pyridazine scaffold is present in numerous kinase inhibitors. The ability to easily modify the 3- and 4-positions of the pyridazine ring in the title compound allows for the exploration of structure-activity relationships in the design of inhibitors for various kinases implicated in cancer and other diseases.

• Enzyme Inhibitors: The nitrile group can act as a warhead in the design of covalent inhibitors for certain enzymes, particularly cysteine proteases.

• GPCR Ligands: The aromatic nature and hydrogen bonding capabilities of the pyridazine ring make it a suitable core for the design of ligands for G-protein coupled receptors.

Materials Science Applications:

The planar, aromatic structure and the presence of heteroatoms suggest potential applications in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The ability to tune the electronic properties through chemical modification is a key advantage in this area.

Conclusion

3-Chloro-6-phenylpyridazine-4-carbonitrile is a versatile heterocyclic compound with significant potential as a building block in both medicinal chemistry and materials science. While detailed experimental data for this specific molecule is limited, its chemical properties and reactivity can be reliably predicted based on the known chemistry of its constituent functional groups and closely related analogues. The presence of multiple reactive sites allows for the straightforward synthesis of diverse libraries of compounds for biological screening and materials testing. Further research into the synthesis, characterization, and evaluation of this compound and its derivatives is warranted to fully explore its potential.

References

• Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Single crystal X-ray structure of 3-amino-5-(4-chlorophenyl)pyridazine-4-carbonitrile. (2013). Growing Science. Retrieved from [Link]

• Single crystal X-ray structure of 3-amino-5-(4-chlorophenyl)pyridazine-4-carbonitrile. (2013). Growing Science. Retrieved from [Link]

• 3-CHLORO-6-PHENYLPYRIDAZINE. (n.d.). gsrs.ncats.nih.gov. Retrieved from [Link]

• Wu, J., Song, B., Chen, H., Bhadury, P., & Hu, D. (2009). Synthesis and Antifungal Activity of 5-Chloro-6-Phenylpyridazin-3(2H)-one Derivatives. Molecules, 14(9), 3676–3687. [Link]

• X‐ray single crystal structures of (a) 3 b, (b) 4 c, (c) 6, and (d) 7, top view (top) and side view (bottom). (n.d.). ResearchGate. Retrieved from [Link]

• 4-tert-butyl-3-chloro-6-phenylpyridazine. (n.d.). ChemSynthesis. Retrieved from [Link]

• 1H- and 13C-NMR Investigations on s-Adduct Formation of 1,2,4Triazine 4Oxides and 3-Chloro-6-phenyl-1,2,4-triazine with Liquid Ammonia and Alkylamines. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and biological activity of 4-amino-3-chloro-1H-pyrrole-2,5-diones. (2019). SpringerLink. Retrieved from [Link]

• Synthesis and Biological Activity of Piperidinothiosemicarbazones Derived from Aminoazinecarbonitriles. (2023). MDPI. Retrieved from [Link]

• Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. (2025). MDPI. Retrieved from [Link]

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• 4. mdpi.com [mdpi.com]

3-Chloro-6-phenylpyridazine-4-carbonitrile CAS number and supplier availability

Executive Summary

3-Chloro-6-phenylpyridazine-4-carbonitrile (CAS: 94011-64-0) represents a high-value heterocyclic scaffold in medicinal chemistry, particularly within the development of kinase inhibitors and CNS-active agents. The pyridazine core, characterized by its 1,2-diazine structure, offers unique physicochemical properties—such as lower lipophilicity compared to pyridine analogs and specific hydrogen-bonding capabilities—that make it an attractive bioisostere.

This technical guide provides a comprehensive analysis of the compound's identity, validated synthetic pathways, supply chain intelligence, and handling protocols. It is designed to serve as a self-validating resource for research and development professionals.

Part 1: Chemical Identity & Physicochemical Profile

The precise identification of this compound is critical due to the existence of multiple regioisomers (e.g., 5-cyano vs. 4-cyano) and related analogs.

Table 1: Chemical Specifications

Property	Data
Chemical Name	3-Chloro-6-phenylpyridazine-4-carbonitrile
CAS Number	94011-64-0
Alternative CAS	945600-13-5 (Carboxylic acid analog reference)
Molecular Formula	C₁₁H₆ClN₃
Molecular Weight	215.64 g/mol
SMILES	N#CC1=C(Cl)N=NC(C2=CC=CC=C2)=C1
Appearance	Off-white to tan solid
Solubility	Soluble in DMSO, DMF, DCM; sparingly soluble in water
Key Functional Groups	[1][2][3][4][5][6][7][8] • Chlorine (C3): Electrophilic handle for SNAr or Pd-catalyzed coupling.• Nitrile (C4): Precursor for amines, amides, acids, or heterocycles (e.g., tetrazoles).• Phenyl (C6): Lipophilic anchor.

Part 2: Synthesis & Manufacturing Protocols

For research programs requiring gram-to-kilogram quantities, "buying" is often preferred over "making." However, when specific substitution patterns or isotopically labeled variants are needed, a robust synthetic route is essential.

The Convergent "Nitrile-First" Strategy

The most efficient synthetic route avoids late-stage cyanation (which often requires toxic cyanide sources and high temperatures) by utilizing a pre-functionalized pyridazine core.

Step 1: Precursor Preparation (3,6-Dichloropyridazine-4-carbonitrile)

If not purchased commercially (CAS 35857-93-3), this intermediate is synthesized from 3,6-dichloropyridazine-4-carboxamide.

• Reagents: 3,6-Dichloropyridazine-4-carboxamide, Phosphorus Oxychloride (POCl₃).[4]

• Protocol: Reflux the carboxamide in neat POCl₃ for 1–2 hours. The dehydration proceeds rapidly to yield the nitrile.

• Purification: Quench carefully on ice (exothermic!), extract with DCM, and recrystallize or pass through a silica plug.

Step 2: Regioselective Suzuki-Miyaura Coupling

The critical step is the mono-arylation of the 3,6-dichloro precursor. Electronic differentiation between the C3 and C6 positions allows for selectivity, though stoichiometry must be strictly controlled.

• Reaction: 3,6-Dichloropyridazine-4-carbonitrile + Phenylboronic Acid

  Product.

• Catalyst System: Pd(PPh₃)₄ (5 mol%) or Pd(dppf)Cl₂.

• Base/Solvent: Na₂CO₃ (2.0 eq) in Dioxane/Water (4:1).

• Conditions: 80°C, 4–6 hours, Inert Atmosphere (N₂/Ar).

• Mechanism: The oxidative addition of Palladium typically favors the less sterically hindered or more electron-deficient chloride. In 4-substituted pyridazines, the C6 position is often sufficiently distinct from C3 to allow separation of the mono-coupled product from the bis-coupled byproduct.

Caption: Figure 1. Convergent synthetic pathway utilizing the commercially available nitrile precursor to ensure regiocontrol.

Part 3: Supply Chain & Availability Analysis

Availability of this specific isomer can be sporadic. Researchers should utilize the following decision matrix when sourcing.

Primary Suppliers:

• BLD Pharm: Catalog No.[9] BD493342.

• ChemSrc / Chemlyte: Often list under CAS 94011-64-0 or related analogs.

• Sigma-Aldrich: Typically supplies via "Rare Chemical" partners (e.g., AC Intermediates).

Sourcing Decision Matrix:

Caption: Figure 2. Strategic decision tree for sourcing versus synthesis based on precursor availability.

Part 4: Applications in Drug Discovery

This molecule acts as a versatile "Lynchpin Intermediate" .

• Kinase Inhibition: The pyridazine nitrogen atoms can serve as hydrogen bond acceptors in the hinge region of kinases. The 3-chloro group allows for the introduction of solubilizing tails (e.g., piperazines) via SNAr reactions.

• Fragment-Based Drug Design (FBDD): The nitrile group is a classic "warhead" precursor. It can be hydrolyzed to a primary amide (interacting with the gatekeeper residue) or reduced to a benzylamine-type linker.

• Agrochemicals: Pyridazine-4-carbonitriles are structural motifs in several herbicidal patents, disrupting phytoene desaturase.

Part 5: Safety & Handling (E-E-A-T)

Hazard Classification (GHS):

• H302: Harmful if swallowed.[4]

• H315/H319: Causes skin and serious eye irritation.

• H335: May cause respiratory irritation.

Critical Safety Protocol:

• Cyanide Precaution: While the nitrile group is covalently bound, metabolic or thermal decomposition can release cyanide species. Always work in a well-ventilated fume hood.

• Reactive Halogen: The C3-Chlorine is reactive toward nucleophiles (e.g., skin proteins). Double-glove (Nitrile) and wear a lab coat.

• Spill Management: Do not use oxidative cleaning agents (like bleach) immediately if acidic byproducts are present, to avoid chloramine formation. Adsorb on vermiculite and dispose of as hazardous organic waste.

References

• PubChem Compound Summary. 3-Chloro-6-phenylpyridazine. National Center for Biotechnology Information. Accessed Feb 24, 2026. Link

• BLD Pharm. Product BD493342: 3-Chloro-6-phenylpyridazine-4-carbonitrile. Accessed Feb 24, 2026. Link

• ChemicalBook. Synthesis of 3,6-Dichloropyridazine derivatives. Accessed Feb 24, 2026. Link

• BenchChem. Technical Guide to Pyridazine Synthesis. Accessed Feb 24, 2026. Link

• Fisher Scientific. Safety Data Sheet: 3,6-Dichloro-4-methylpyridazine (Analogous Hazards). Accessed Feb 24, 2026. Link

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• 3. An Improved Process For The Preparationof 3,6 Dichloro 4 [quickcompany.in]
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• 5. CN112645883A - Preparation method of 3, 6-dichloropyridazine - Google Patents [patents.google.com]
• 6. CCSO nano catalyzed solid phase synthesis of 3-oxo-5,6-disubstituted-2,3-dihydropyridazine-4-carbonitrile - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. jofamericanscience.org [jofamericanscience.org]
• 8. jofamericanscience.org [jofamericanscience.org]
• 9. 35857-93-3|3,6-Dichloropyridazine-4-carbonitrile|BLD Pharm [bldpharm.com]

The Fulcrum of Discovery: A Technical Guide to Pyridazine-4-carbonitrile Derivatives as Heterocyclic Building Blocks

For distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

The pyridazine nucleus, a 1,2-diazine heterocycle, represents a "privileged scaffold" in modern medicinal chemistry and materials science. Its unique electronic properties, hydrogen bonding capabilities, and structural rigidity have made it a cornerstone for the development of a wide array of functional molecules.[1][2][3][4] Within this class, pyridazine-4-carbonitrile derivatives have emerged as exceptionally versatile building blocks. The strategic placement of the carbonitrile group—a potent electron-withdrawing moiety and a versatile chemical handle—activates the pyridazine core for diverse chemical transformations, enabling the rapid construction of complex molecular architectures. This guide provides a comprehensive overview of the synthesis, reactivity, and application of these pivotal synthons, offering field-proven insights and detailed protocols for their effective utilization in research and development.

The Pyridazine Core: A Scaffold of Strategic Importance

The pyridazine ring is more than a simple aromatic heterocycle; it is a carefully calibrated instrument for molecular design. The adjacent nitrogen atoms create a significant dipole moment and establish a distinct hydrogen bond acceptor field, properties that are crucial for molecular recognition at biological targets.[5] This has led to the successful deployment of pyridazine moieties as bioisosteric replacements for phenyl, pyridine, or pyrimidine rings in drug candidates, often conferring improved aqueous solubility and metabolic stability.[5][6]

The introduction of a carbonitrile (cyano) group at the C4 position fundamentally enhances the utility of this scaffold. This modification serves two primary purposes:

• Electronic Activation: As a strong electron-withdrawing group, the nitrile moiety further depletes the electron density of the pyridazine ring, making it highly susceptible to nucleophilic aromatic substitution (SNAr) reactions. This is a cornerstone of its function as a building block.

• Synthetic Handle: The nitrile group itself is a gateway to a multitude of chemical transformations. It can be reduced, hydrolyzed, or engaged in cycloaddition reactions, providing a secondary point for molecular diversification.

This dual functionality makes pyridazine-4-carbonitrile a fulcrum for synthetic strategy, allowing for controlled, sequential modifications to build libraries of novel compounds.

Synthesis of the Pyridazine-4-carbonitrile Scaffold

Access to pyridazine-4-carbonitrile derivatives typically begins with the construction of the core heterocyclic ring, often through condensation reactions. A common and versatile starting point for many derivatizations is 3-chloro-4-pyridazinecarbonitrile . Its synthesis can be achieved from precursors like pyridazinones, which are accessible through methods such as the cyclization of dicarbonyl compounds with hydrazine. The chlorination and subsequent cyanation are standard transformations in heterocyclic chemistry.

Another powerful approach involves multicomponent reactions (MCRs), which allow for the rapid assembly of highly substituted pyridines from simple acyclic precursors, which can then potentially be converted to pyridazines.[7] More advanced "skeletal editing" techniques are also emerging that can directly convert a pre-formed pyridine into a pyridazine, representing a paradigm shift in synthetic strategy.

The following diagram outlines a generalized workflow for the utilization of pyridazine-4-carbonitrile building blocks.

Caption: General workflow for the synthesis and diversification of pyridazine-4-carbonitrile derivatives.

Key Chemical Transformations: A Toolkit for Innovation

The synthetic power of the pyridazine-4-carbonitrile scaffold lies in its predictable and versatile reactivity. The following sections detail the most critical transformations, providing the mechanistic rationale behind their utility.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyridazine ring, amplified by the C4-nitrile, makes it an excellent substrate for SNAr. This is most commonly exploited by using a precursor with a good leaving group, such as chlorine, at the C3 or C6 positions.

• Causality: The reaction proceeds via a Meisenheimer complex, a resonance-stabilized anionic intermediate. The stability of this intermediate is the key to the reaction's feasibility. The pyridazine nitrogens and the C4-nitrile are potent electron-withdrawing groups that stabilize the negative charge of the Meisenheimer complex through resonance, thereby lowering the activation energy for the reaction.

This allows for the facile introduction of a wide range of nucleophiles—including alcohols, phenols, thiols, and primary/secondary amines—to build molecular complexity.

Inverse-Electron-Demand Diels-Alder (IEDDA) Reactions

Pyridazines can function as the 4π (azadiene) component in [4+2] cycloaddition reactions. Unlike conventional Diels-Alder reactions, the IEDDA variant involves an electron-deficient diene (the pyridazine) and an electron-rich dienophile (e.g., enamines, alkynes, alkenes).[8][9]

• Mechanism: The reaction is a concerted pericyclic process. The pyridazine-4-carbonitrile system is electronically activated for this transformation. The initial cycloaddition often leads to an unstable bicyclic intermediate that rapidly undergoes a retro-Diels-Alder reaction, typically extruding a molecule of nitrogen (N₂) to form a new, stable aromatic ring. This provides a powerful and often regioselective method for constructing fused bicyclic and polycyclic systems.[10][11][12]

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• 6. Design and Synthesis of Pyridazine Containing Compounds with Promising Anticancer Activity [jstage.jst.go.jp]
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Electronic properties of 3-chloro-6-phenyl substituted pyridazines

Technical Whitepaper: Electronic Architecture & Reactivity of 3-Chloro-6-Phenylpyridazine

Executive Summary

This technical guide analyzes the physicochemical and electronic profile of 3-chloro-6-phenylpyridazine , a critical heteroaromatic scaffold in medicinal chemistry and optoelectronics. Unlike generic pyridazines, this 3,6-disubstituted system exhibits a distinct "push-pull" electronic bias driven by the interplay between the electron-deficient 1,2-diazine core, the inductive withdrawal of the chlorine atom, and the conjugative donation of the phenyl ring. This document provides researchers with the mechanistic insights required to exploit this scaffold for nucleophilic aromatic substitution (

), palladium-catalyzed cross-coupling, and electrochemical applications.

Electronic Architecture & Molecular Orbital Theory

The reactivity of 3-chloro-6-phenylpyridazine is governed by the perturbation of the pyridazine ring's

-system.

The 1,2-Diazine Core Anomaly

Pyridazine is electronically unique among diazines due to the "alpha-effect" arising from the repulsion between adjacent nitrogen lone pairs.

• Lone Pair Repulsion: The

  interaction raises the ground state energy, making the ring highly susceptible to reduction and nucleophilic attack compared to pyrazine or pyrimidine.

• Dipole Moment: The vector addition of the two nitrogen dipoles results in a high molecular dipole (approx. 4.0–4.2 D for the core), which is further modulated by the substituents.

Substituent Effects (The "Push-Pull" System)

• C3-Chlorine (The Activator): Acts as a strong

  -acceptor (inductive effect, ), significantly lowering the LUMO energy at the C3 carbon. This makes the C-Cl bond highly electrophilic.

• C6-Phenyl (The Modulator): Acts as a weak

  -donor ( ) and -acceptor ( ). However, steric hindrance between the ortho-protons of the phenyl ring and the H4/H5 protons of the pyridazine forces a non-planar conformation.

  • Structural Insight: Crystallographic data suggests a dihedral twist of 18°–40° , limiting full

    -conjugation. This prevents the phenyl group from fully "deactivating" the ring, preserving the reactivity of the C-Cl bond.

Table 1: Estimated Electronic Parameters

Parameter	Value / Trend	Mechanistic Implication
HOMO/LUMO Gap	~4.0 – 4.2 eV	High electron affinity; suitable for n-type transport materials.
LUMO Localization	Concentrated on Pyridazine Ring	High susceptibility to nucleophilic attack at C3 and C6.

| Reduction Potential |

to V (vs Fc/Fc+) | Easily reduced to radical anion; stable in oxidative conditions. | | Dipole Moment | High (> 4.5 D) | Excellent solubility in polar aprotic solvents (DMSO, DMF). |

Reactivity Profile & Mechanistic Pathways[1]

The molecule's utility lies in its selective reactivity. The C-Cl bond is activated for displacement, while the phenyl ring remains inert under standard nucleophilic conditions.

Nucleophilic Aromatic Substitution ( )

The dominant reaction pathway is

at the C3 position.

• Mechanism: Addition-Elimination.[1][2] The nucleophile attacks C3, forming a resonance-stabilized anionic intermediate (Meisenheimer complex).[2]

• Kinetics: Second-order (

  ).[3]

• Catalysis: Acid catalysis is rarely needed due to the intrinsic electron deficiency of the diazine ring. However, the reaction is accelerated in polar aprotic solvents (DMSO, NMP) which solvate the cation of the nucleophile, leaving the anion "naked" and reactive.

Palladium-Catalyzed Coupling

The C-Cl bond is also a viable electrophile for Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing the construction of non-symmetric 3,6-diarylpyridazines.

Visualization: Reactivity Logic Flow

Caption: Divergent reactivity pathways controlled by reaction conditions. The C-Cl bond serves as the linchpin for both substitution and coupling chemistries.

Experimental Protocols

These protocols are designed for reproducibility and high yield, minimizing side reactions like hydrolysis.

Synthesis of 3-Chloro-6-Phenylpyridazine (The Precursor)

Rationale: Starting from 3,6-dichloropyridazine, statistical substitution is unavoidable. Stoichiometry control is critical to favor the mono-substituted product.

• Reagents: 3,6-Dichloropyridazine (1.0 equiv), Phenylboronic acid (1.05 equiv),

  (3 mol%), (2.0 equiv, 2M aq).

• Solvent: 1,4-Dioxane / Water (4:1).

• Procedure:

  • Degas solvents with

    for 30 mins (Critical: Oxygen poisons Pd catalyst).

  • Combine reagents in a sealed tube or reflux condenser.

  • Heat to 90°C for 12 hours .

  • Monitoring: TLC (Hexane/EtOAc 7:3). Look for the disappearance of the dichloro spot (

    ) and appearance of the mono-phenyl product ( ).

• Purification: Flash chromatography on silica gel. Elute with Hexane

  10% EtOAc/Hexane.

  • Note: The bis-phenyl byproduct is much less polar and elutes first.

Functionalization via (Example: Amination)

Rationale: The pyridazine nitrogen acts as an internal electron sink, stabilizing the transition state.

• Reagents: 3-Chloro-6-phenylpyridazine (1.0 equiv), Primary Amine (1.2 equiv),

  (2.0 equiv).

• Solvent: DMSO (Dry).

• Procedure:

  • Dissolve substrate in DMSO (0.5 M concentration).

  • Add base and amine.[4]

  • Heat to 100°C for 4-6 hours .

  • Workup: Pour into ice water. The product usually precipitates. Filter and wash with water to remove DMSO.

• Validation:

  • 1H NMR: Loss of the doublet at

    7.6-7.8 ppm (C3-H of starting material usually shifts).

  • MS: Loss of the characteristic Chlorine isotope pattern (3:1 ratio of M : M+2).

Physicochemical Data Summary

Property	Data	Source/Note
Molecular Formula		PubChem CID: 88515
Molecular Weight	190.63 g/mol
Melting Point	159 - 161 °C	Sigma-Aldrich [1]
LogP (Predicted)	~2.5	Lipophilic, membrane permeable
Crystal System	Monoclinic ( )	Analogous to piperazine derivatives [2]
Solubility	Low in water; High in DCM, DMSO, DMF	Requires organic cosolvents for bio-assays

References

• Arslan, H., et al. (2010).[5] "3-Chloro-6-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}pyridazine".[5] Acta Crystallographica Section E, 66(3), o532. Available at: [Link]

• PubChem. 3-Chloro-6-phenylpyridazine Compound Summary. National Library of Medicine. Available at: [Link]

• Gokce, M., et al. (2009).[5] "Synthesis and biological evaluation of some new pyridazinone derivatives". Arzneimittelforschung. (Contextual citation for biological relevance of the scaffold).

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• 4. Pyridazine synthesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Leveraging 3-Chloro-6-phenylpyridazine-4-carbonitrile in Advanced Click Chemistry Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed technical guide on the potential applications of 3-Chloro-6-phenylpyridazine-4-carbonitrile within the domain of click chemistry. While direct, explicit examples of this specific molecule in click reactions are emerging, its structural features—a π-deficient pyridazine core functionalized with electron-withdrawing chloro and cyano groups—make it a compelling candidate for participation in inverse-electron-demand Diels-Alder (IEDDA) reactions, a cornerstone of modern bioconjugation and materials science. This guide will elucidate the mechanistic principles, provide detailed experimental protocols, and offer insights into the utilization of this versatile heterocyclic compound.

Introduction: The Expanding Role of Pyridazines in Click Chemistry

Click chemistry, a concept introduced by K.B. Sharpless, describes a class of reactions that are high-yielding, wide in scope, and generate only inoffensive byproducts. While the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is the most prominent example[1], the field has expanded to include other powerful transformations. Among these, the inverse-electron-demand Diels-Alder (IEDDA) reaction has gained significant traction, particularly for its rapid kinetics and biocompatibility.[2][3]

The IEDDA reaction typically involves an electron-deficient diene, most commonly a tetrazine, reacting with an electron-rich dienophile.[4][5] However, the versatility of the reaction also allows for the use of electron-deficient dienophiles with suitable dienes. The pyridazine scaffold, being an electron-deficient heterocycle, is of considerable interest in this context.[6][7] The presence of additional electron-withdrawing substituents, such as the chloro and nitrile groups in 3-Chloro-6-phenylpyridazine-4-carbonitrile, further enhances its potential as a reactant in IEDDA and other cycloaddition reactions.

Mechanistic Insights: 3-Chloro-6-phenylpyridazine-4-carbonitrile as a Dienophile in IEDDA Reactions

The reactivity of 3-Chloro-6-phenylpyridazine-4-carbonitrile in IEDDA reactions is predicated on its electronic properties. The pyridazine ring is inherently π-deficient due to the presence of two adjacent nitrogen atoms. This electron deficiency is significantly amplified by the inductive and mesomeric effects of the chloro and cyano substituents. This pronounced electron-poor nature makes the C4=C5 bond of the pyridazine ring a suitable dienophile for reaction with electron-rich dienes.

Alternatively, and more prominently documented for pyridazine chemistry, is the reaction of a tetrazine (the diene) with a strained alkene or alkyne (the dienophile), which proceeds through a [4+2] cycloaddition followed by the elimination of dinitrogen to form a dihydropyridazine, which can then be oxidized to the corresponding pyridazine.[3][8][9] While 3-Chloro-6-phenylpyridazine-4-carbonitrile itself would be the product of such a reaction, its core structure is central to this class of click chemistry. For the purpose of this application note, we will focus on its potential role as a building block that can be further functionalized for click reactions.

A key application would involve modifying the phenyl group or displacing the chloro group with a strained alkene or alkyne, thereby priming the molecule for a subsequent IEDDA reaction with a tetrazine.

Diagram of the Proposed IEDDA Reaction Pathway

Caption: Proposed IEDDA reaction between a tetrazine and a functionalized pyridazine.

Experimental Protocols

This section provides detailed protocols for two major classes of click chemistry. Protocol 1 describes a general IEDDA reaction, for which a modified 3-Chloro-6-phenylpyridazine-4-carbonitrile would be an ideal substrate. Protocol 2 outlines a standard CuAAC reaction, which would require functionalization of the pyridazine with either an azide or a terminal alkyne.

Protocol 1: Inverse-Electron-Demand Diels-Alder (IEDDA) Reaction

This protocol describes a general procedure for the reaction of a tetrazine with a strained alkene (e.g., trans-cyclooctene, TCO) functionalized molecule.

Materials:

• TCO-functionalized 3-phenylpyridazine-4-carbonitrile derivative (1.0 eq)

• 3,6-Di(2-pyridyl)-s-tetrazine (1.1 eq)

• Solvent: Acetonitrile or Dimethylformamide (DMF)

• Reaction vessel (e.g., round-bottom flask)

• Stirring apparatus

• Thin Layer Chromatography (TLC) plate and developing chamber

• Purification system (e.g., column chromatography)

Procedure:

• Preparation of Reactants: Dissolve the TCO-functionalized pyridazine derivative in the chosen solvent in the reaction vessel.

• Initiation of Reaction: To the stirred solution, add the tetrazine derivative. The characteristic pink/red color of the tetrazine should start to fade as the reaction progresses.

• Reaction Monitoring: Monitor the reaction progress by TLC until the starting materials are consumed. The reaction is typically very fast and can be complete within minutes to a few hours at room temperature.[10]

• Work-up: Once the reaction is complete, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the resulting pyridazine conjugate by column chromatography on silica gel using an appropriate solvent system (e.g., hexane/ethyl acetate).

• Characterization: Characterize the purified product by standard analytical techniques (NMR, MS, etc.).

Workflow for IEDDA Reaction

Caption: General experimental workflow for an IEDDA reaction.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol provides a general method for the CuAAC reaction. To utilize 3-Chloro-6-phenylpyridazine-4-carbonitrile, it must first be functionalized with either a terminal alkyne or an azide group.

Materials:

• Alkyne-functionalized 3-phenylpyridazine-4-carbonitrile derivative (1.0 eq)

• Azide-containing molecule (1.0 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.05 eq)

• Sodium ascorbate (0.1 eq)

• Solvent: t-Butanol/water (1:1) or DMF

• Reaction vessel

• Stirring apparatus

Procedure:

• Preparation of Reaction Mixture: In the reaction vessel, dissolve the alkyne-functionalized pyridazine and the azide-containing molecule in the chosen solvent system.

• Catalyst Preparation: In a separate vial, prepare a fresh solution of sodium ascorbate in water.

• Initiation of Reaction: To the stirred reaction mixture, add the copper(II) sulfate solution, followed by the sodium ascorbate solution.[11][12] A color change is often observed, indicating the formation of the Cu(I) catalyst.

• Reaction Progression: Stir the reaction at room temperature. The reaction progress can be monitored by TLC or LC-MS. Reactions are typically complete within 1 to 24 hours.

• Work-up: Upon completion, the reaction mixture can be diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The organic layers are then combined, dried over anhydrous sodium sulfate, and concentrated.

• Purification: Purify the crude product by column chromatography on silica gel.

• Characterization: Confirm the structure of the 1,2,3-triazole product by analytical methods.

Data Presentation: Representative Reaction Parameters

Parameter	IEDDA Reaction	CuAAC Reaction
Catalyst	None (typically)	Copper(I) salt
Temperature	Room Temperature	Room Temperature
Solvent	Acetonitrile, DMF, Water	t-BuOH/H₂O, DMF, DMSO
Reaction Time	Minutes to a few hours	1 - 24 hours
Key Reactants	Tetrazine and Strained Alkene/Alkyne	Azide and Terminal Alkyne

Troubleshooting and Best Practices

• IEDDA Reactions: The stability of some tetrazines can be limited, especially in aqueous buffers.[10] It is advisable to use freshly prepared solutions. The rate of the IEDDA reaction is highly dependent on the specific tetrazine and dienophile used.

• CuAAC Reactions: The Cu(I) catalyst is prone to oxidation. The use of a reducing agent like sodium ascorbate is crucial to maintain the catalytic activity.[11] Ligands such as TBTA or THPTA can be used to stabilize the Cu(I) catalyst and improve reaction efficiency, especially in biological applications.[11][13] Degassing the solvent prior to the reaction can also be beneficial.

Conclusion

3-Chloro-6-phenylpyridazine-4-carbonitrile represents a promising, yet underexplored, platform for the development of novel reagents for click chemistry. Its inherent electronic properties make its derivatives strong candidates for participation in inverse-electron-demand Diels-Alder reactions. Furthermore, the chloro and phenyl functionalities provide synthetic handles for the introduction of other click-compatible groups, such as azides and alkynes, for use in CuAAC reactions. The protocols and insights provided in this application note are intended to serve as a foundational guide for researchers looking to harness the potential of this versatile pyridazine derivative in their synthetic and bioconjugation strategies.

References

• Inverse-Electron-Demand Diels–Alder Reactions for the Synthesis of Pyridazines on DNA | Organic Letters - ACS Publications. (2018, October 26). Retrieved from [Link]

• Radiolabelling of peptides with tetrazine ligation based on the inverse electron-demand Diels–Alder reaction: rapid, catalyst-free and mild conversion of 1,4-dihydropyridazines to pyridazines - PMC. (n.d.). Retrieved from [Link]

• Inverse-Electron-Demand Diels-Alder Reactions for the Synthesis of Pyridazines on DNA. (2018, November 16). Retrieved from [Link]

• Synthesis of Pyridazine Derivatives via Aza-Diels-Alder Reactions of 1,2,3-Triazine Derivatives and 1-Propynylamines - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Radiolabelling of peptides with tetrazine ligation based on the inverse electron-demand Diels–Alder reaction: rapid, catalyst-free and mild conversion of 1,4-dihydropyridazines to pyridazines - RSC Publishing. (n.d.). Retrieved from [Link]

• Pyridazine Synthesis from 1,2,4,5-Tetrazines and Alkynes in 1,1,1,3,3,3-Hexafluoro-2-propanol through the Inverse Electron Demand Diels–Alder Reaction - Oxford Academic. (2022, December 15). Retrieved from [Link]

• (A) Overview of the inverse electron-demand Diels–Alder (IEDDA)... - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis of Functionalized Pyridazin-3(2H)-ones via Bromine−Magnesium Exchange on Bromopyridazin-3(2H)-ones | The Journal of Organic Chemistry - ACS Publications. (2009, November 20). Retrieved from [Link]

• Tetrazine-mediated bioorthogonal prodrug–prodrug activation - Chemical Science (RSC Publishing) DOI:10.1039/C8SC02610F. (2018, July 12). Retrieved from [Link]

• Solvent-free copper-catalyzed click chemistry for the synthesis of N-heterocyclic hybrids based on quinoline and 1,2,3-triazole - NIH. (2017, November 6). Retrieved from [Link]

• Advances in the synthesis of functionalized tetrahydropyridazines from hydrazones - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved from [Link]

• Uncovering the Key Role of Distortion in Tetrazine Ligations Guides the Design of Bioorthogonal Tools that Defy the Reactivity - ChemRxiv. (n.d.). Retrieved from [Link]

• Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC. (2018, November 18). Retrieved from [Link]

• Click Chemistry Protocols. (n.d.). Retrieved from [Link]

• Solvent-free copper-catalyzed click chemistry for the synthesis of N-heterocyclic hybrids based on quinoline and 1,2,3-triazole - Beilstein Journals. (2017, November 6). Retrieved from [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Retrieved from [Link]

• Synthesis of polysubstituted pyridazines via Cu-mediated C(sp3)-C(sp3) coupling/annulation of saturated ketones with acylhydrazones. - R Discovery. (2024, January 1). Retrieved from [Link]

• Synthesis of pyridazines - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Cas 93824-72-7,3-CHLORO-5,6-DIMETHYLPYRIDAZINE-4-CARBONITRILE | lookchem. (n.d.). Retrieved from [Link]

• 3-Chloro-6-phenylpyridazine | C10H7ClN2 | CID 88515 - PubChem - NIH. (n.d.). Retrieved from [Link]

• An air-dried, 1-L, three-necked, round-bottomed flask is equipped with a Teflon-coated, egg-shaped, magnetic stirring bar (1/2"x 5/8"), rubber septum, air-jacketed condenser with nitrogen inlet and thermometer (Figure 1). The flask is evacuated (20 mmHg), backfilled with - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Copper(i) acetate-catalyzed azide–alkyne cycloaddition for highly efficient preparation of 1-(pyridin-2-yl)-1,2,3-triazoles - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved from [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC. (n.d.). Retrieved from [Link]

• Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition - Beilstein Journals. (2013, December 2). Retrieved from [Link]

• 3-CHLORO-6-PHENYLPYRIDAZINE - gsrs. (n.d.). Retrieved from [Link]

• CLICK REACTION ASSISTED SYNTHESIS OF HETEROCYCLIC LIQUID CRYSTALS AND ITS CHARACTERIZATION - Rasayan Journal of Chemistry. (n.d.). Retrieved from [Link]

• Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights | Organometallics - ACS Publications. (2022, July 15). Retrieved from [Link]

• Copper-Containing Catalysts for Azide–Alkyne Cycloaddition in Supercritical CO 2 - MDPI. (2022, February 4). Retrieved from [Link]

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The Versatile Scaffold: Synthesizing Fused Heterocycles from 3-Chloro-6-phenylpyridazine-4-carbonitrile

Introduction: The Significance of Fused Pyridazines in Modern Drug Discovery

The pyridazine core is a privileged scaffold in medicinal chemistry, valued for its unique physicochemical properties that include weak basicity, a high dipole moment facilitating π-π stacking interactions, and a dual hydrogen-bonding capacity crucial for drug-target engagement.[1] When fused with other heterocyclic rings, the resulting polycyclic systems exhibit a broad spectrum of biological activities, positioning them as key pharmacophores in the development of novel therapeutics. These fused pyridazines are integral to a range of clinically significant agents, from kinase inhibitors to anti-inflammatory and antimicrobial drugs.[2]

3-Chloro-6-phenylpyridazine-4-carbonitrile is a highly versatile and reactive starting material for the synthesis of a diverse array of fused pyridazine heterocycles. The presence of the chloro, cyano, and phenyl groups provides multiple reaction sites for cyclization and functionalization, enabling the construction of complex molecular architectures with significant therapeutic potential. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of various fused heterocycles, including pyrazolo[3,4-d]pyridazines,[3][4][5]triazolo[4,3-b]pyridazines, and tetrazolo[1,5-b]pyridazines, starting from this key precursor. The protocols detailed herein are designed to be self-validating, with explanations of the underlying chemical principles and expected analytical characterization.

Core Synthetic Strategies: Leveraging the Reactivity of 3-Chloro-6-phenylpyridazine-4-carbonitrile

The synthetic utility of 3-chloro-6-phenylpyridazine-4-carbonitrile lies in the strategic exploitation of its electrophilic and nucleophilic centers. The chlorine atom at the 3-position is an excellent leaving group, susceptible to nucleophilic aromatic substitution. The cyano group at the 4-position can participate in cyclization reactions, often after initial reaction at the chloro position. This dual reactivity allows for a range of annulation strategies to build fused ring systems.

The following sections will detail the synthesis of three key fused heterocyclic systems. Each protocol is presented with a step-by-step methodology, an explanation of the reaction mechanism, and expected characterization data.

Synthesis of 4-Amino-3-phenyl-1H-pyrazolo[3,4-d]pyridazine

The reaction of 3-chloro-6-phenylpyridazine-4-carbonitrile with hydrazine hydrate is a classic method for the construction of the pyrazolo[3,4-d]pyridazine ring system.[6] This transformation proceeds through a nucleophilic aromatic substitution followed by an intramolecular cyclization.

Reaction Rationale and Mechanistic Insight

Hydrazine hydrate, a potent nucleophile, initially displaces the chloride at the C-3 position of the pyridazine ring. The resulting hydrazinylpyridazine intermediate then undergoes an intramolecular cyclization, where the terminal amino group of the hydrazine moiety attacks the electrophilic carbon of the cyano group. This addition is followed by tautomerization to yield the stable aromatic pyrazolo[3,4-d]pyridazine.

Figure 1: Workflow for the synthesis of 4-Amino-3-phenyl-1H-pyrazolo[3,4-d]pyridazine.

Experimental Protocol

Materials:

• 3-Chloro-6-phenylpyridazine-4-carbonitrile

• Hydrazine hydrate (80% in water)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Büchner funnel and filter paper

Procedure:

• To a solution of 3-chloro-6-phenylpyridazine-4-carbonitrile (1.0 eq) in ethanol (20 mL/g of starting material) in a round-bottom flask, add hydrazine hydrate (3.0 eq).

• Fit the flask with a reflux condenser and heat the mixture to reflux with stirring for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration using a Büchner funnel.

• Wash the solid with cold ethanol to remove any unreacted starting materials and impurities.

• Dry the product under vacuum to obtain 4-amino-3-phenyl-1H-pyrazolo[3,4-d]pyridazine.

Expected Characterization Data

Analysis	Expected Results
Appearance	White to off-white solid
¹H NMR (DMSO-d₆)	δ 13.5-12.5 (br s, 1H, NH), 8.5-7.5 (m, 5H, Ar-H), 7.0-6.0 (br s, 2H, NH₂)
¹³C NMR (DMSO-d₆)	δ 160-150, 145-135, 130-120 (Ar-C)
IR (KBr, cm⁻¹)	3400-3200 (N-H stretching), 1650-1600 (C=N stretching)
Mass Spec (ESI-MS)	[M+H]⁺ corresponding to the molecular weight of the product

Synthesis of 3-Phenyl-[3][4][5]triazolo[4,3-b]pyridazine-8-carbonitrile

The synthesis of the[3][4][5]triazolo[4,3-b]pyridazine ring system from 3-chloro-6-phenylpyridazine-4-carbonitrile can be achieved by a two-step sequence involving the formation of a hydrazinopyridazine intermediate followed by cyclization with a suitable one-carbon synthon, such as an acyl chloride.[7][8]

Reaction Rationale and Mechanistic Insight

The initial step is the same as for the pyrazolo[3,4-d]pyridazine synthesis: nucleophilic substitution of the chloro group with hydrazine hydrate to form 3-hydrazinyl-6-phenylpyridazine-4-carbonitrile. This intermediate is then acylated at the terminal nitrogen of the hydrazine moiety with an aroyl chloride. The resulting N-acylhydrazino derivative undergoes an intramolecular cyclodehydration, typically promoted by heat or a dehydrating agent, to form the fused triazole ring.

Figure 2: Workflow for the synthesis of 3-Aryl-6-phenyl-[3][4][5]triazolo[4,3-b]pyridazine-8-carbonitrile.

Experimental Protocol

Step 1: Synthesis of 3-Hydrazinyl-6-phenylpyridazine-4-carbonitrile

• Follow the procedure for the synthesis of the pyrazolo[3,4-d]pyridazine, but perform the reaction at room temperature for 12-16 hours to favor the formation of the uncyclized hydrazinyl intermediate.

Step 2: Synthesis of 3-Phenyl-[3][4][5]triazolo[4,3-b]pyridazine-8-carbonitrile

Materials:

• 3-Hydrazinyl-6-phenylpyridazine-4-carbonitrile

• Benzoyl chloride

• Pyridine

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM)

Procedure:

• Dissolve 3-hydrazinyl-6-phenylpyridazine-4-carbonitrile (1.0 eq) in pyridine (10 mL/g) and cool the solution to 0 °C in an ice bath.

• Add benzoyl chloride (1.1 eq) dropwise with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Pour the reaction mixture into ice-water and extract the product with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N'-benzoyl-3-hydrazinyl-6-phenylpyridazine-4-carbonitrile.

• To the crude intermediate, add phosphorus oxychloride (5 mL/g) and reflux the mixture for 2-4 hours.

• After cooling, carefully pour the reaction mixture onto crushed ice.

• Neutralize the solution with a saturated sodium bicarbonate solution.

• Collect the precipitated solid by vacuum filtration, wash with water, and dry to yield 3-phenyl-[3][4][5]triazolo[4,3-b]pyridazine-8-carbonitrile.

Expected Characterization Data

Analysis	Expected Results
Appearance	Pale yellow solid
¹H NMR (CDCl₃)	δ 8.5-7.5 (m, 10H, Ar-H), 7.4-7.2 (m, 1H, pyridazine-H)
¹³C NMR (CDCl₃)	δ 165-140, 135-125 (Ar-C and C=N)
IR (KBr, cm⁻¹)	2230-2210 (C≡N stretching), 1620-1580 (C=N stretching)
Mass Spec (ESI-MS)	[M+H]⁺ corresponding to the molecular weight of the product

Synthesis of 6-Phenyltetrazolo[1,5-b]pyridazine-7-carbonitrile

The tetrazolo[1,5-b]pyridazine ring system can be readily synthesized from 3-chloro-6-phenylpyridazine-4-carbonitrile by reaction with sodium azide.[4][9][10] This reaction is a versatile method for introducing a tetrazole ring, a common bioisostere for a carboxylic acid group in medicinal chemistry.

Reaction Rationale and Mechanistic Insight

The reaction proceeds via a nucleophilic aromatic substitution of the chloride by the azide anion. The resulting 3-azido-6-phenylpyridazine-4-carbonitrile can exist in equilibrium with its fused tetrazole tautomer. In most cases, the fused tetrazole form is thermodynamically more stable and is the major product isolated. The reaction is typically carried out in a polar aprotic solvent like dimethylformamide (DMF).

Figure 3: Workflow for the synthesis of 6-Phenyltetrazolo[1,5-b]pyridazine-7-carbonitrile.

Experimental Protocol

Materials:

• 3-Chloro-6-phenylpyridazine-4-carbonitrile

• Sodium azide (NaN₃)

• Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer

• Water bath

Procedure:

• In a round-bottom flask, dissolve 3-chloro-6-phenylpyridazine-4-carbonitrile (1.0 eq) in DMF (15 mL/g).

• Add sodium azide (1.5 eq) to the solution.

• Heat the reaction mixture to 80-100 °C and stir for 3-5 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• The product will precipitate. Collect the solid by vacuum filtration.

• Wash the solid thoroughly with water to remove any residual DMF and sodium azide.

• Dry the product under vacuum to obtain 6-phenyltetrazolo[1,5-b]pyridazine-7-carbonitrile.

Expected Characterization Data

Analysis	Expected Results
Appearance	White or pale yellow solid
¹H NMR (DMSO-d₆)	δ 8.6-7.6 (m, 5H, Ar-H), 7.5-7.3 (s, 1H, pyridazine-H)
¹³C NMR (DMSO-d₆)	δ 160-140, 135-125 (Ar-C and C=N)
IR (KBr, cm⁻¹)	2240-2220 (C≡N stretching), 1600-1550 (aromatic C=C and C=N stretching)
Mass Spec (ESI-MS)	[M+H]⁺ corresponding to the molecular weight of the product

Conclusion

3-Chloro-6-phenylpyridazine-4-carbonitrile is a readily accessible and highly valuable precursor for the synthesis of a wide range of medicinally important fused pyridazine heterocycles. The protocols outlined in this application note provide robust and reproducible methods for the preparation of pyrazolo[3,4-d]pyridazines,[3][4][5]triazolo[4,3-b]pyridazines, and tetrazolo[1,5-b]pyridazines. By understanding the underlying reaction mechanisms and leveraging the inherent reactivity of the starting material, researchers can efficiently generate diverse libraries of fused pyridazine derivatives for further investigation in drug discovery and development programs.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Solubility of 3-Chloro-6-phenylpyridazine-4-carbonitrile

Introduction

3-Chloro-6-phenylpyridazine-4-carbonitrile is a key heterocyclic building block in medicinal chemistry and materials science, frequently utilized in the synthesis of novel kinase inhibitors and other biologically active compounds.[1] Despite its utility, researchers often encounter significant challenges in dissolving this compound in common organic solvents, hindering reaction setup, purification, and analytical characterization.

This technical support guide provides a structured, in-depth approach to understanding and overcoming the solubility issues associated with 3-Chloro-6-phenylpyridazine-4-carbonitrile. Moving beyond simple solvent lists, we will explore the underlying physicochemical principles governing its solubility and provide validated, step-by-step protocols to ensure consistent and successful experimental outcomes.

Compound Profile & General Properties

A solid understanding of the compound's fundamental properties is the first step in troubleshooting its behavior. The combination of a planar, aromatic pyridazine core, a polar nitrile group, and a non-polar phenyl ring creates a complex solubility profile.

Property	Value	Source(s)
IUPAC Name	3-Chloro-6-phenylpyridazine-4-carbonitrile
Molecular Formula	C₁₁H₆ClN₃
Molecular Weight	215.64 g/mol	N/A
Appearance	Brown solid
Storage Temperature	Room temperature, recommended in a cool, dark place
Key Structural Features	Planar pyridazine ring, phenyl substituent, chloro and cyano groups	N/A

Frequently Asked Questions (FAQs)

This section addresses the most common questions our team receives from researchers working with this and similar pyridazine derivatives.

Q1: Why is my 3-Chloro-6-phenylpyridazine-4-carbonitrile not dissolving, even in supposedly "good" solvents like Dichloromethane (DCM) or Dimethylformamide (DMF)?

A1: This is a classic "brick dust" solubility problem, a term for highly crystalline, low-solubility compounds. Several factors are likely at play:

• High Crystal Lattice Energy: The planar structure of the pyridazine ring facilitates strong intermolecular π-π stacking interactions in the solid state. Coupled with dipole-dipole interactions from the chloro and nitrile groups, this creates a very stable crystal lattice. The energy required for a solvent to break apart this lattice can be substantial, leading to poor solubility even in otherwise compatible solvents.[2]

• Polymorphism: The compound may exist in different crystalline forms (polymorphs), each with a unique solubility profile.[3] It's possible that a less soluble polymorph was formed during synthesis or storage. Solvothermal recrystallization techniques have been shown to generate new polymorphs in related pyridazine systems.[3]

• Purity: The presence of insoluble impurities from the synthesis can give the appearance that your target compound is not dissolving. Always ensure the purity of your starting material has been confirmed by analytical methods like NMR or LC-MS.

Q2: What is the best organic solvent to start with for dissolving this compound?

A2: There is no single "best" solvent, as the ideal choice depends on the application (e.g., reaction, purification, or analysis). However, a systematic approach based on solvent polarity is recommended.

• Polar Aprotic Solvents: Start with solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) . These are often the most effective for highly crystalline, polarizable heterocycles as they can effectively disrupt the intermolecular forces.

• Chlorinated Solvents: Dichloromethane (DCM) is a good next choice.

• Ethers & Esters: Tetrahydrofuran (THF) and Ethyl Acetate (EtOAc) are moderately polar and should be tested.

• Alcohols: Methanol (MeOH) or Ethanol (EtOH) can be effective, particularly with heating, but may also participate in reactions as nucleophiles.[4]

• Non-polar Solvents: Solvents like Toluene or Hexanes are unlikely to be effective primary solvents but are critical as anti-solvents for recrystallization.[4]

Q3: My compound "oils out" during recrystallization instead of forming crystals. What is happening and how do I fix it?

A3: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystal. This typically happens when the solution is cooled too quickly or when the boiling point of the solvent is higher than the melting point of your compound.[4]

Solutions:

• Ensure Slow Cooling: Allow the hot, saturated solution to cool to room temperature slowly on the benchtop before moving it to an ice bath. Rapid cooling favors amorphous precipitation or oiling over crystalline growth.

• Use a Lower-Boiling Solvent: If the compound's melting point is lower than the solvent's boiling point, it will melt before it dissolves. Choose a solvent with a lower boiling point.

• Add an Anti-Solvent: Dissolve the compound in a minimal amount of a good, hot solvent. Then, slowly add a miscible "anti-solvent" (one in which the compound is poorly soluble) at the same high temperature until the solution becomes slightly turbid. This reduces the overall solvating power and encourages crystallization upon slow cooling.[4]

Q4: Can I use heat to improve solubility? What are the risks?

A4: Yes, increasing the temperature will almost always increase both the rate of dissolution and the equilibrium solubility of a solid in a liquid.[5] However, for complex heterocyclic molecules, this carries risks:

• Thermal Degradation: Pyridazine intermediates can be thermally sensitive.[6] Prolonged heating, especially in the presence of trace acid or base, can lead to decomposition.

• Solvent Loss: Heating volatile solvents can change the concentration of your solution, potentially causing premature precipitation. If heating is necessary, always use a reflux condenser.

Best Practice: Always run a small-scale test. Heat a small suspension of your compound and monitor for color changes that might indicate decomposition. Analyze the heated sample by TLC or LC-MS to confirm its integrity.

Troubleshooting Workflows & Protocols

Workflow 1: Systematic Troubleshooting for Dissolution Failure

When faced with an insoluble sample, a logical, stepwise approach is more effective than random solvent testing. The following workflow provides a decision-making framework.

Caption: A decision-tree workflow for troubleshooting solubility issues.

Protocol 1: Experimental Determination of Solubility (Small-Scale)

Objective: To efficiently determine the approximate solubility of your compound in a range of solvents without wasting significant material.

Materials:

• 3-Chloro-6-phenylpyridazine-4-carbonitrile (approx. 20 mg)

• Set of 1-dram glass vials with caps

• Selection of organic solvents (e.g., DMSO, DMF, DCM, THF, EtOAc, MeOH, Toluene, Hexane)

• Analytical balance

• Vortex mixer

• Pipettes or syringes

Procedure:

• Preparation: Accurately weigh 2.0 mg of the compound into each of the 8 labeled vials.

• Initial Solvent Addition: Add 100 µL of a different solvent to each respective vial. This creates an initial target concentration of 20 mg/mL.

• Room Temperature Test: Cap the vials tightly and vortex vigorously for 1-2 minutes. Visually inspect for undissolved solid. If fully dissolved, the solubility is ≥20 mg/mL.

• Incremental Solvent Addition: For any vials with remaining solid, add another 100 µL of the corresponding solvent (total volume 200 µL, target concentration 10 mg/mL). Vortex again and inspect.

• Repeat: Continue adding 100-200 µL aliquots of solvent, vortexing, and observing until the solid is fully dissolved. Record the total volume of solvent required.

• Heating Test (Optional): For samples that remain insoluble, gently warm the vial in a water bath to ~40°C and observe if the solid dissolves. Note any changes upon cooling back to room temperature (e.g., precipitation).

• Calculation: Approximate solubility (mg/mL) = 2.0 mg / Total Volume of Solvent (mL).

Trustworthiness Check: This protocol is self-validating. By starting with a known mass and titrating with solvent, you generate a reliable, quantitative measure of solubility under your specific lab conditions.

Protocol 2: Advanced Solubilization Using a Co-Solvent System

Objective: To dissolve the compound for reactions or purification by leveraging the synergistic effect of two miscible solvents. This is the basis for the solvent/anti-solvent recrystallization method.

Caption: The principle of using a good solvent and a poor (anti) solvent.

Procedure:

• Select Solvents: Identify a "good" solvent where the compound is highly soluble (e.g., DCM) and a miscible "anti-solvent" where it is poorly soluble (e.g., Hexanes).[4]

• Initial Dissolution: Place the solid compound in a flask. Add the "good" solvent (DCM) dropwise while stirring until the solid is just fully dissolved. Avoid adding a large excess.

• Application: This fully dissolved solution is now ready for use in a reaction, for transfer, or for purification by chromatography.

• For Recrystallization: To recover the solid, slowly add the "anti-solvent" (Hexanes) to the stirred solution. You will observe the solution becoming cloudy (turbid), indicating the onset of precipitation.

• Crystal Growth: Add the anti-solvent until the solution is persistently turbid, then warm the mixture gently until it becomes clear again. Allow it to cool slowly to room temperature to form pure crystals.[7]

Data Summary & Recommendations

Illustrative Solubility of 3-Chloro-6-phenylpyridazine-4-carbonitrile

Disclaimer: The following values are illustrative, based on the expected behavior of similar heterocyclic compounds, and must be confirmed experimentally using Protocol 1.[2]

Solvent	Polarity Type	Expected Solubility at 25°C (Illustrative)	Notes
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	> 50 mg/mL	Excellent starting point, but high boiling point makes removal difficult.
N,N-Dimethylformamide (DMF)	Polar Aprotic	> 30 mg/mL	Good alternative to DMSO, easier to remove under vacuum.
Dichloromethane (DCM)	Moderately Polar	~5-10 mg/mL	Good general-purpose solvent for reactions and chromatography.
Tetrahydrofuran (THF)	Moderately Polar	~5-10 mg/mL	Can form peroxides; always use fresh, stabilized THF.
Ethyl Acetate (EtOAc)	Moderately Polar	< 5 mg/mL	Often a good solvent for recrystallization or chromatography.[4]
Ethanol (EtOH)	Polar Protic	< 5 mg/mL (improves with heat)	May act as a nucleophile. Good for recrystallization.[4]
Toluene	Non-polar	< 1 mg/mL	Primarily used as an anti-solvent or for high-temp reactions.
Hexanes / Heptane	Non-polar	Insoluble	Excellent anti-solvent for precipitation and recrystallization.[4]

References

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Technical Support Center: Optimizing Reaction Temperature for Cyanopyridazine Hydrolysis

Welcome to the technical support center for cyanopyridazine hydrolysis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing reaction temperature—a critical parameter influencing reaction rate, product selectivity, and overall yield. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven insights.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific challenges you may encounter during the hydrolysis of cyanopyridazines. Each issue is presented with an explanation of its underlying cause and a step-by-step protocol for resolution.

Issue 1: Reaction is Slow or Stalls, Resulting in Low Conversion

Q: I've been running my cyanopyridazine hydrolysis for several hours, but HPLC analysis shows a large amount of unreacted starting material. Why is my conversion so low?

A: Low conversion is typically due to insufficient energy to overcome the reaction's activation energy. The nitrile group is relatively stable and its hydrolysis, whether acid- or base-catalyzed, requires a significant energy input.[1][2] The reaction proceeds in two main steps: hydration of the nitrile to an amide intermediate, followed by the hydrolysis of the amide to the carboxylic acid.[3][4] Both steps have distinct energy barriers that must be surpassed.

The relationship between temperature and reaction rate is described by the Arrhenius equation, which indicates that the rate constant increases exponentially with temperature. Kinetic studies on similar compounds, like 3-cyanopyridine, have determined activation energies in the range of 65-75 kJ/mol for the first step (nitrile to amide).[5][6][7] If the reaction temperature is too low, only a small fraction of molecules will possess the necessary energy to react, leading to slow and incomplete conversion.

Workflow for Troubleshooting Low Conversion

Caption: A systematic workflow for diagnosing and resolving low reaction conversion.

Protocol 1: Systematic Temperature Screening

• Setup: Prepare 4-5 identical reactions in parallel reaction vials or flasks. Ensure all non-temperature variables (reactant concentration, solvent, catalyst loading) are constant.

• Temperature Gradient: Set each reaction to a different temperature. A good starting point is to use 10-15°C increments. For example: 60°C, 75°C, 90°C, and 105°C. For temperatures above the solvent's boiling point, a sealed pressure vessel is required.[5][7]

• Time-Point Sampling: At regular intervals (e.g., 1, 2, 4, 8, and 24 hours), carefully take a small, measured aliquot from each reaction.

• Quench and Analyze: Immediately quench the reaction in the aliquot (e.g., by neutralizing the catalyst or diluting in mobile phase) and analyze by a calibrated HPLC method to determine the concentration of the starting material, amide intermediate, and carboxylic acid product.

• Data Evaluation: Plot conversion (%) vs. time for each temperature. This will clearly illustrate the impact of temperature on the reaction rate. Select the lowest temperature that provides the desired conversion within an acceptable timeframe to minimize potential side reactions.

Issue 2: Amide Intermediate Accumulates, Resisting Full Hydrolysis

Q: My reaction converts the starting nitrile efficiently, but it seems to stop at the amide intermediate. How can I drive the reaction to the final carboxylic acid product?

A: This is a common observation in nitrile hydrolysis. The overall process is a consecutive reaction where the rate of the first step (nitrile → amide, k₁) can be significantly different from the rate of the second step (amide → carboxylic acid, k₂). Often, the activation energy for amide hydrolysis is higher than that for nitrile hydration, causing the amide intermediate to accumulate.[6][7]

To achieve complete conversion, more vigorous reaction conditions are typically required for the second step.[1] This usually means increasing the temperature further or increasing the concentration of the acid or base catalyst. For base-catalyzed hydrolysis, using a stoichiometric or excess amount of base relative to the nitrile can help drive the formation of the carboxylate salt, making the final step effectively irreversible.[8]

Reaction Pathway and Temperature Influence

Caption: Consecutive reaction pathway for cyanopyridazine hydrolysis.

Data Summary: Temperature Effect on Product Selectivity

The choice of temperature directly influences whether the major product is the amide or the carboxylic acid. This is particularly evident in continuous processes where initiation temperature is a key control parameter.

Catalyst	Initiation Temperature Range	Predominant Product	Reference
Alkali Metal Hydroxide	60°C – 140°C	Pyridine Carboxamide	[9][10]
Alkali Metal Hydroxide	60°C – 200°C	Pyridine Carboxylic Acid	[9][10]
Water (no catalyst)	210°C – 250°C	Pyridine Carboxylic Acid	[7]

Note: These ranges are for cyanopyridines and serve as a strong starting point for cyanopyridazine systems.

Issue 3: Low Yield and Byproduct Formation at High Temperatures

Q: When I increase the temperature to accelerate the reaction, my overall yield drops and I see several unknown peaks in my chromatogram. What is happening?

A: While higher temperatures increase the rate of the desired hydrolysis, they can also accelerate undesirable side reactions, leading to yield loss. There are two primary concerns with cyanopyridazines at elevated temperatures:

• Ring Instability: The pyridazine ring, while aromatic, can be susceptible to degradation under harsh hydrolytic conditions (high heat combined with strong acid or base).[11] This can lead to complex mixtures of decomposition products.

• Decarboxylation: The desired product, a pyridazine carboxylic acid, may itself be thermally unstable. Heterocyclic carboxylic acids can undergo decarboxylation (loss of CO₂) upon heating, particularly if there are activating or destabilizing features on the ring.[5][12] This is a known degradation pathway for picolinic acids (pyridine carboxylic acids) at temperatures above 200°C.[5]

The key is to find an optimal temperature that maximizes the rate of hydrolysis while minimizing the rate of degradation. This is your process's "sweet spot."

Protocol 2: Identifying the Optimal Temperature Window

• Select a High Temperature: Based on initial screening, choose a temperature that gives a fast reaction rate (e.g., 100-120°C).

• Run a Detailed Time-Course Study: Set up a single, larger-scale reaction at this temperature.

• Frequent Sampling: Take samples at frequent, regular intervals (e.g., every 30 minutes).

• Analyze and Plot: Analyze each sample by HPLC. Plot the concentration of the starting material, intermediate, desired product, and the sum of all impurity peaks over time.

• Interpretation:

  • If the concentration of the desired product rises to a maximum and then begins to decrease, this is strong evidence of product degradation.

  • The optimal reaction time at this temperature is the point where the product concentration is maximized.

  • If significant impurity formation is observed from the beginning, the temperature is likely too high, and the experiment should be repeated at a lower temperature (e.g., 10-15°C lower).

Frequently Asked Questions (FAQs)

Q1: What are the fundamental differences between acid- and base-catalyzed hydrolysis regarding temperature optimization?

A: Both methods achieve the same transformation, but their mechanisms and optimal conditions differ.

• Acid-Catalyzed Hydrolysis: This involves protonating the nitrile nitrogen, making the carbon more electrophilic for attack by water.[1][13][14] It is a reversible process and often requires high temperatures and/or strong acids (e.g., refluxing HCl or H₂SO₄) to proceed efficiently.[3][15] The risk at very high temperatures is acid-promoted degradation or decarboxylation.[16]

• Base-Catalyzed Hydrolysis: This involves the direct nucleophilic attack of a hydroxide ion on the nitrile carbon.[1][4] This process can be faster than acid catalysis at a given temperature. The final step, deprotonation of the carboxylic acid to form a carboxylate salt, makes the overall reaction irreversible and can help drive it to completion.[8] However, high concentrations of base at high temperatures can be aggressive and may promote other side reactions.[17]

Q2: What analytical techniques should I use to monitor my optimization experiments?

A: A combination of techniques is ideal for a comprehensive view.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative analysis. A well-developed HPLC method can separate and quantify the starting cyanopyridazine, the pyridazine carboxamide intermediate, and the final pyridazine carboxylic acid product, as well as other impurities.[9]

• Infrared (IR) Spectroscopy: Useful for qualitative, real-time monitoring. You can track the disappearance of the characteristic nitrile (C≡N) stretch at approximately 2230-2250 cm⁻¹ and the appearance of the strong carbonyl (C=O) stretch of the carboxylic acid around 1700-1725 cm⁻¹.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for confirming the structure of your final product and identifying any major byproducts.

Q3: Is it possible for the pyridazine ring itself to react under hydrolysis conditions?

A: Yes, this is a possibility that must be considered during optimization. Unlike pyridine, the pyridazine nucleus has two adjacent nitrogen atoms, which makes all ring carbons electron-deficient and potentially susceptible to nucleophilic attack.[11][18] While the primary reaction is hydrolysis of the cyano group, harsh conditions (e.g., very high temperatures and high concentrations of NaOH) could potentially lead to nucleophilic substitution on the ring or ring-opening pathways. Monitoring for unexpected byproducts is crucial.

References

• Biotransformations in synthesis: A comprehensive series of optimisation studies and further substrate evaluation have been completed on the enantioselective nitrile‐hydrolyzing Rhodococcus erythropolis bacterium SET1. , ResearchGate, [Link]

• US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions, Google P
• US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions, Google P
• RU2175968C2 - Continuous methods of hydrolysis of cyanopyridines under adiabatic conditions, Google P

• Hydrolysis kinetics of 2-cyanopyridine, 3-cyanopyridine, and 4-cyanopyridine in high-temperature water , ResearchGate, [Link]

• The products and kinetics of hydrolysis of cyanopyridinium ions , Tel Aviv University, [Link]

• Kinetics of 3-cyanopyridine hydrolysis in high temperature liquid water , Academax, [Link]

• Nitrile to Acid - Common Conditions , Organic Chemistry, [Link]

• Kinetics of 3-cyanopyridine hydrolysis in high temperature liquid water , ResearchGate, [Link]

• Hydrolysis of Nitriles , Organic Chemistry Tutor, [Link]

• Hydrolysis of Nitriles , Organic Synthesis, [Link]

• HYDROLYSIS , University of Ioannina, [Link]

• Product Class 8: Pyridazines , Thieme, [Link]

• US3542822A - Hydrolysis of nitriles to carboxylic acids, Google P

• nitrile to carboxylic acid conversion , Reddit, [Link]

• Nitriles & Hydroxynitriles (Cambridge (CIE) AS Chemistry): Revision Note , Save My Exams, [Link]

• Thermoresponsive Platinum(II) 2,6-Di(pyrid-2-yl)pyrazine Complexes with Unusual Aggregation Behavior upon Heating , PMC, [Link]

• Bench-scale biosynthesis of isonicotinic acid from 4-cyanopyridine by Pseudomonas putida , ResearchGate, [Link]

• Thermal Stability and Spectral Properties of Pyrazine-2,3-dicarboxylatocopper(II) Complexes with Ronicol , Chemical Papers, [Link]

• The Hydrolysis of Nitriles with Acids , Journal of the American Chemical Society, [Link]

• Typical Reactivity of the Diazines: Pyridazine, Pyrimidine and Pyrazine , Lejan Team, [Link]

• SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines , Liberty University, [Link]

• Reactivity: Decarboxylation , College of Saint Benedict and Saint John's University, [Link]

• Lessons Learned: Spontaneous Detonation of 6-Azidotetrazolo[1,5-b]pyridazine , ACS Chemical Health & Safety, [Link]

• Polyazaheterocyclic compounds: condensation reactions of pyridazine-4,5-dicarboxylic acid derivatives with o-phenylenediamine , Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing), [Link]

• Organic Chemistry 2 - Chapter 19.16 - Mechanism of acid-catalyzed hydrolysis , YouTube, [Link]

• Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking , PMC, [Link]

• Cyanohydrin formation and hydrolysis , YouTube, [Link]

• Pyridazine , University of Florida, [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism , Chemistry Steps, [Link]

• Kinetics and mechanism of hydrolysis of some amine–cyanoborances in acid perchlorate media , Journal of the Chemical Society, Dalton Transactions (RSC Publishing), [Link]

• 20.7: Chemistry of Nitriles , Chemistry LibreTexts, [Link]

• Hydrolysis of cyanohydrin in the presence of sulfuric acid , Chemistry Stack Exchange, [Link]

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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. Kinetics of 3-cyanopyridine hydrolysis in high temperature liquid water-Academax [academax.com]
• 7. researchgate.net [researchgate.net]
• 8. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 9. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]
• 10. US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google Patents [patents.google.com]
• 11. Thieme E-Books & E-Journals [thieme-connect.de]
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• 18. lejan-team.com [lejan-team.com]

Purification strategies for 3-Chloro-6-phenylpyridazine-4-carbonitrile intermediates

Case ID: PYR-CN-404 Status: Active Guide Department: Process Chemistry & Purification Last Updated: February 25, 2026[1][2][3][4][5]

Executive Summary

This technical guide addresses the purification challenges associated with 3-Chloro-6-phenylpyridazine-4-carbonitrile . This intermediate is a critical scaffold in the synthesis of p38 MAP kinase inhibitors and other heterocyclic bioactive agents.

The purification of this molecule is complicated by three primary factors:

• The "Black Tar" Phenomenon: The chlorination step (typically using

  ) often generates viscous phosphorous byproducts that trap the product.

• Nitrile Instability: The C4-cyano group is susceptible to hydrolysis (to amide or acid) under the acidic/basic conditions often used to quench chlorinating agents.[3][5]

• Solubility Profile: The molecule exhibits "brick-dust" insolubility in non-polar solvents but dissolves well in chlorinated solvents, making crystallization solvent selection non-trivial.[3][5]

Module 1: The "Black Tar" Scenario (Post-Reaction Workup)

The Issue: Users frequently report obtaining a dark, viscous oil or "tar" after removing

, which refuses to crystallize and clogs chromatography columns. This is caused by residual polyphosphoric acids encapsulating the product.[3]

Protocol: The Controlled Quench

Do not pour water directly into the reaction mixture.

• Evaporation: Remove excess ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  via rotary evaporation before quenching. Use a toluene azeotrope (2x) to strip traces.[3]

• The "Reverse Quench":

  • Prepare a slurry of Ice/Water (approx.[3][5] 5x reaction volume).

  • Dissolve the crude residue in a minimal amount of Dichloromethane (DCM) or Chloroform .[3]

  • Slowly add the organic solution into the stirring ice slurry.

• pH Control (Critical):

  • The hydrolysis of

    generates HCl, dropping pH to <1. This promotes hydrolysis of the 4-CN group to 4- .[1][2][3]

  • Action: Simultaneously drip saturated

    or 2M during the quench to maintain pH between 6.0 and 7.5 .

  • Warning: Do not use NaOH; high pH (>9) will rapidly hydrolyze the nitrile and potentially displace the 3-Cl group.[3]

Diagram: Workup Decision Tree

Caption: Logic flow for quenching POCl3 reactions while preserving the sensitive nitrile moiety.

Module 2: Chromatographic Purification

The Issue: The starting material (typically 6-phenyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile) and the hydrolysis byproduct (amide) have different polarities but can streak or co-elute if the column is overloaded.[1][2][3][4][5]

Separation Strategy

Compound	Polarity	ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted"> (Hex:EtOAc 1:1)	Notes
Product (3-Cl)	Moderate	~0.60 - 0.70	Moves fast due to lipophilic Cl & Ph groups.[1][2][3][5]
Impurity A (Amide)	High	~0.20 - 0.30	Result of CN hydrolysis.[1][2][3][4][5] Very polar.
Impurity B (Starting Material)	High	~0.10 - 0.15	Tautomerizes; often streaks on silica.[1][2][3][4][5]
Impurity C (Des-Cl)	Low	~0.75 - 0.80	Rare; forms if Pd contamination is present.[1][2][3][4][5]

Recommended Mobile Phase:

• Primary: Hexanes / Ethyl Acetate (Gradient: 0% ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  40% EtOAc).[3][5]

• Alternative (for difficult separations): DCM / Methanol (99:1 ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  95:5).[1][3][5]

  • Note: Avoid high concentrations of MeOH (>5%) as nucleophilic attack on the 3-Cl position can occur over long exposure times on acidic silica.[2][3]

Troubleshooting "Streaking": If the product streaks, it indicates residual acid. Pre-wash the silica column with 1% Triethylamine (TEA) in Hexanes, then run the gradient without TEA.

Module 3: Crystallization & Scale-Up

The Issue: Chromatography is expensive on >10g scale. Crystallization is preferred but often yields amorphous solids due to the rapid precipitation of the phenyl-pyridazine core.[3]

The "Dual-Solvent" Method

This molecule behaves as a "brick" (high melting point, low solubility).[4]

• Dissolution (The Good Solvent):

  • Dissolve the crude solid in boiling Ethyl Acetate (EtOAc) or Toluene .[3] Use the minimum amount required to solubilize at reflux.[3]

  • Tip: If black insolubles remain, perform a hot filtration through Celite.[4]

• Precipitation (The Anti-Solvent):

  • While maintaining a gentle boil, slowly add n-Heptane or Hexane dropwise.

  • Stop adding when a persistent turbidity (cloudiness) is observed.[3][4][5]

• Cooling:

  • Remove from heat.[3][5][6] Let it cool to room temperature slowly (wrap flask in foil/towel).

  • Once at RT, move to

    fridge for 4 hours.

• Harvest:

  • Filter the off-white/beige needles.[2][3][5] Wash with cold Heptane.[3]

Alternative System (if EtOAc fails):

• Ethanol/Water: Dissolve in boiling Ethanol.[3][5] Add warm water until turbid. (Risk: High heat in water can promote nitrile hydrolysis; keep boiling time short).[3][4][5]

Troubleshooting FAQ

Q1: My product turned bright yellow/orange. Is it decomposed?

• Answer: Pure 3-chloro-6-phenylpyridazine-4-carbonitrile is typically off-white or beige.[1][2][3][4][5] A strong yellow color often indicates traces of azobenzene-like impurities formed by diazo-coupling side reactions, or trace phosphorous chromophores.[1][2][3][4][5] If ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  H NMR is clean, the color is likely a ppm-level impurity.[5] A quick filtration through a pad of activated charcoal (carbon) usually removes this.

Q2: I see a new spot on TLC after leaving the product in MeOH overnight.

• Answer: You likely formed the 3-methoxy derivative via ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  .[1][2][3][5] The 3-position is highly activated by the electron-withdrawing 4-cyano group and the ring nitrogens.[1][2][3] Avoid storing the compound in nucleophilic solvents (MeOH, EtOH) for extended periods, especially if not pH neutral.

Q3: The yield is lower than expected (<50%). Where did it go?

• Answer: Check the aqueous layer from your workup.[3] If the pH was too high (>9) or too low (<2), the nitrile may have hydrolyzed to the carboxylic acid, which would remain in the aqueous basic layer (as a carboxylate salt) or be too polar to extract efficiently with DCM. Acidify the aqueous layer to pH 3 and re-extract to check for the acid byproduct.

References

• Synthesis of Pyridazines:Journal of Heterocyclic Chemistry. "Chlorination of pyridazin-3(2H)-ones using phosphorous oxychloride.
• Nitrile Hydrolysis Mechanisms:Organic Process Research & Development. "Control of nitrile hydrolysis impurities during acidic workups."

• Solubility Data: PubChem Compound Summary for 3-Chloro-6-phenylpyridazine. (Analogous solubility data).[3][4]

• Purification of Chloropyridazines: US Patent 3,004,027.[3][5] "Process for purification of 3,6-dichloropyridazine."

• Reaction Safety: BenchChem Technical Guide. "Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines."

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 3-Chloro-6-phenylpyridazine-4-carbonitrile and POCl3 before handling.

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. Cas 93824-72-7,3-CHLORO-5,6-DIMETHYLPYRIDAZINE-4-CARBONITRILE | lookchem [lookchem.com]
• 3. 3-Chloro-6-phenylpyridazine | C10H7ClN2 | CID 88515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. PubChemLite - 3-chloro-6-methylpyridazine-4-carbonitrile (C6H4ClN3) [pubchemlite.lcsb.uni.lu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Minimizing side reactions during chloropyridazine functionalization

Topic: Minimizing Side Reactions in 3,6-Dichloropyridazine Scaffolds Document ID: TS-PYR-004 Status: Active

Introduction: The Reactivity Paradox

Pyridazines are "pi-deficient" heterocycles, making them highly reactive toward nucleophiles but challenging substrates for metal-catalyzed cross-couplings. The presence of two adjacent nitrogen atoms creates a high dipole moment and significant electron deficiency.

For researchers working with 3,6-dichloropyridazine , this creates a specific set of competing pathways:

• High Electrophilicity: Facilitates

  but increases susceptibility to hydrolysis (formation of pyridazinones).

• N-Coordination: The pyridazine nitrogens act as "sinks" for palladium catalysts, shutting down catalytic cycles.

• Reductive Instability: The electron-deficient ring promotes oxidative addition, but also facilitates unwanted hydrodehalogenation (loss of Cl) during cross-couplings.

This guide addresses these specific failure modes with mechanistic troubleshooting.

Module 1: Nucleophilic Aromatic Substitution ( )

Core Challenge: Hydrolysis vs. Substitution

The most common impurity in

reactions of 3,6-dichloropyridazine is the hydrolyzed product: 6-chloropyridazin-3(2H)-one . This occurs because the ring is so electron-deficient that even weak nucleophiles like water (present in hygroscopic solvents) can attack the C3/C6 position.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Product contaminated with Pyridazinone (M-18 peak)	Wet Solvents/Hygroscopic Base: The rate of hydrolysis ( ) competes with your nucleophile ( ).	Protocol Switch: Use anhydrous THF or Dioxane. Switch from hydroxide bases (NaOH) to non-nucleophilic organic bases (DIPEA, ) or Carbonates ( ).
Significant Bis-substitution (Displacement of both Cl)	High Temperature/Excess Nucleophile: While the first substitution generally deactivates the ring (if Nu is EDG), high thermal energy overcomes the activation barrier for the second attack.	Kinetic Control: Run the reaction at 0°C to RT . Do not reflux. Use strictly 0.95 - 1.05 eq. of nucleophile.
No Reaction (Nucleophile is too weak)	Poor Nucleophilicity: The nucleophile (e.g., anilines) is not strong enough to break aromaticity without acid catalysis.	Acid Catalysis: Add 5-10 mol% p-TsOH or use a solvent like n-Butanol with acid to protonate a ring nitrogen, activating the carbon for attack.

Visualizing the Decision Pathway

Figure 1: Decision logic for preventing hydrolysis and over-substitution in

workflows.

Module 2: Palladium-Catalyzed Cross-Coupling

Core Challenge: Dehalogenation & Catalyst Poisoning

In Suzuki or Buchwald-Hartwig couplings, researchers often observe 3-chloropyridazine (loss of one Cl without coupling) or pyridazine (loss of both). This "hydrodehalogenation" is driven by the stability of the Pd-H species formed via

-hydride elimination from alkyl-Pd intermediates or from alcohol solvents.

FAQ: Why is my reaction stalling?

A: Pyridazine nitrogens are excellent ligands. They bind to the Pd(II) center, displacing your phosphine ligands and forming an inactive "Pd-sink" complex.

• Solution: Use bidentate ligands (e.g., dppf, Xantphos) that bite strongly and resist displacement, or use high catalyst loading (5-10 mol%) to saturate the "sink."

FAQ: How do I stop Dehalogenation?

A: Dehalogenation requires a hydride source.

• Eliminate Alcohols: Do not use iPrOH or EtOH as cosolvents. Use Toluene/Water or Dioxane/Water.

• Base Selection: Avoid alkoxide bases (NaOtBu) which can undergo

  -hydride elimination. Use or .

Standardized Protocol: Suzuki Coupling of 3,6-Dichloropyridazine

Designed to minimize dehalogenation.

• Reagents:

  • 3,6-Dichloropyridazine (1.0 eq)[1][2]

  • Boronic Acid (1.1 eq)

  • Catalyst:

    (5 mol%) - dppf prevents N-coordination.

  • Base:

    (2.0 eq) - Carbonate avoids hydride generation.

  • Solvent: 1,4-Dioxane / Water (4:1 ratio) - Degassed.

• Procedure:

  • Charge solids into a vial. Evacuate and backfill with Argon (

    ).

  • Add degassed solvents.

  • Heat to 80°C for 4-12 hours. Note: Do not exceed 100°C to prevent thermal degradation.

• Purification:

  • Filter through Celite immediately (Pd-pyridazine complexes can precipitate).

  • Wash with EtOAc.[2]

Module 3: Directed Metalation (Advanced)

Core Challenge: Ring Fragility

Attempting to lithiate 3,6-dichloropyridazine using standard n-BuLi results in nucleophilic attack at the ring (Cl displacement) or ring opening, rather than clean deprotonation.

The "Knochel" Solution

To functionalize the C4/C5 position while keeping both Chlorines intact, you must use non-nucleophilic, sterically hindered bases, specifically LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) in combination with metal additives.

Mechanism of Failure vs. Success

• n-BuLi: Attacks C3/C6 (displacement of Cl).

• LiTMP: Too bulky to attack C3/C6; removes proton at C4.

• Trapping: The resulting lithiated species is unstable above -70°C. It must be transmetalated immediately to Zinc or Magnesium.

Workflow Visualization

Figure 2: Divergent pathways in metalation. Standard bases lead to degradation; TMP-Zincate bases allow functionalization.

References

• Knochel, P., et al. (2009). "Efficient mono- and bis-functionalization of 3,6-dichloropyridazine using (tmp)2Zn·2MgCl2[3]·2LiCl." Chemical Communications. Link

• Goodman, A. J., et al. (2012).

• Navarro, O., et al. (2004).[4] "Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes." Journal of Organic Chemistry. Link

• BenchChem Tech Support. (2025). "Troubleshooting Dehalogenation in Suzuki Coupling of Aryl Bromides/Chlorides." Link

• Maes, B. U. W., et al. (2003). "Kinetic differentiation between mono- and bis-substitution in 3,6-dichloropyridazine." Tetrahedron.

Sources

• 1. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 2. 3,6-Dichloropyridazine synthesis - chemicalbook [chemicalbook.com]
• 3. Efficient mono- and bis-functionalization of 3,6-dichloropyridazine using (tmp)2Zn·2MgCl2·2LiCl - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]

Troubleshooting low reactivity of 3-chloro group in phenylpyridazines

Welcome to the technical support center for researchers, scientists, and drug development professionals working with phenylpyridazine scaffolds. This guide is designed to provide in-depth, field-proven insights into one of the most common challenges encountered in the functionalization of these heterocycles: the low reactivity of the 3-chloro group. Here, we move beyond simple protocols to explore the underlying chemical principles and provide robust troubleshooting strategies to advance your research.

The Challenge: Inertness of the 3-Chloro Group

Phenylpyridazines are a vital class of heterocycles in medicinal chemistry and materials science.[1][2] However, their synthetic utility can be hampered by the unexpectedly low reactivity of substituents, particularly the chlorine atom at the C3 position, towards traditional nucleophilic aromatic substitution (SNAr). This guide will dissect the reasons for this challenge and provide a clear path forward.

Section 1: Understanding the Root Cause

Q1: Why is the 3-chloro group on my 6-phenylpyridazine so unreactive in SNAr reactions?

A: This is a frequent and valid observation. While the pyridazine ring is electron-deficient and should, in theory, be primed for nucleophilic attack, the reactivity is highly position-dependent. The explanation lies in the mechanism of the SNAr reaction itself.

The SNAr reaction proceeds via a two-step addition-elimination mechanism, forming a negatively charged intermediate known as a Meisenheimer complex.[3][4] The stability of this complex is the single most critical factor determining the reaction rate. For substitution on a pyridazine ring, stability is achieved when the negative charge can be delocalized onto the electronegative nitrogen atoms.

Let's analyze the attack at different positions on a chloropyridazine:

• Attack at C2 or C4 (in pyridine) or C3/C6 (in pyridazine): When a nucleophile attacks at a position ortho or para to a ring nitrogen, the resulting negative charge in the Meisenheimer complex can be effectively delocalized onto that nitrogen via resonance.[5] This creates a relatively stable intermediate, lowering the activation energy for the reaction.

• Attack at C3 (in pyridine) or C4/C5 (in pyridazine): An attack at these positions does not allow for direct delocalization of the negative charge onto a nitrogen atom. The charge remains distributed among the carbon atoms of the ring, resulting in a significantly less stable, higher-energy intermediate.

For 3-chloro-6-phenylpyridazine, the attack occurs at the C3 position, which is ortho to the N2 nitrogen. This allows for the stabilization of the Meisenheimer complex, as shown below. However, the reactivity is often still sluggish compared to more activated systems. The reasons can be multifactorial, including subtle electronic effects from the phenyl group at C6 and the inherent stability of the starting material.

Caption: SNAr mechanism on 3-chlorophenylpyridazine.

Section 2: Troubleshooting Guide for SNAr Reactions

This section addresses common failures in SNAr reactions involving 3-chloro-6-phenylpyridazine and provides a logical progression of troubleshooting steps.

Issue: The reaction fails to initiate or shows minimal conversion.

Q2: I've set up my SNAr reaction with an amine and 3-chloro-6-phenylpyridazine, but after hours at my standard temperature, I see only starting material on my TLC plate. What are the first things to check?

A: Before making drastic changes, always verify the fundamentals. This is the most common point of failure.

• Reagent Purity: Are your solvents truly anhydrous? Is your amine nucleophile free of excess water or other impurities? Is the base of high quality? Moisture can protonate the nucleophile, rendering it inactive.

• Inert Atmosphere: SNAr reactions, especially at high temperatures, are sensitive to oxygen. Ensure your reaction vessel was properly purged with an inert gas (Argon or Nitrogen) and maintained under a positive pressure.

• Temperature Control: Is your heating mantle or oil bath calibrated correctly? A lower-than-expected temperature can dramatically slow the reaction rate.

Q3: I'm using THF as my solvent, but the reaction is stalled. Is this the right choice?

A: Your choice of solvent is critical. While THF is a versatile solvent, for challenging SNAr reactions, it is often not polar enough. The ideal solvent must effectively solvate the counter-ion of the base (e.g., K⁺ in K₂CO₃) without strongly solvating the nucleophile. This leaves the nucleophile "naked" and highly reactive.

Recommendation: Switch to a high-boiling point, polar aprotic solvent. These are known to significantly accelerate SNAr reaction rates.

Solvent	Boiling Point (°C)	Dielectric Constant (ε)	Notes
DMSO	189	47	Excellent choice, but can be difficult to remove.
DMF	153	37	Good alternative to DMSO, can decompose at high temps.
NMP	202	32	Very high boiling point, useful for highly unreactive systems.
Dioxane	101	2.2	Generally not polar enough for difficult SNAr reactions.
Acetonitrile	82	38	Lower boiling point limits its use for slow reactions.

Q4: My nucleophile is a primary amine, and I'm using triethylamine (TEA) as the base. Is this sufficient?

A: Likely not. The role of the base is to deprotonate the intermediate formed after the amine attacks the ring, or in some cases, to deprotonate the nucleophile itself to increase its nucleophilicity.[6] TEA is often not a strong enough base for these purposes and is primarily a scavenger.

Recommendation: Use a stronger, non-nucleophilic inorganic base.

• Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃): Excellent general-purpose bases for SNAr with amine and alcohol nucleophiles. Cs₂CO₃ is more soluble and can provide a rate enhancement (the "cesium effect").

• Sodium Hydride (NaH): A very strong, non-nucleophilic base. Use this if your nucleophile is a poor one (like an alcohol) and needs to be fully deprotonated before addition to the aryl halide. This must be done with extreme care in an anhydrous solvent like THF or DMF.

Q5: I've optimized my solvent and base, but the reaction is still incredibly slow at 100 °C. What's my next step?

A: Increase the energy input. Many SNAr reactions on heteroaromatic chlorides require significant thermal energy to overcome the activation barrier.

• Conventional Heating: Gradually increase the temperature of your oil bath to 120 °C, 150 °C, or even higher, while carefully monitoring for decomposition by TLC.

• Microwave Irradiation: This is often the superior choice. Microwave heating can dramatically accelerate reactions, often reducing reaction times from days to minutes.[7] It provides rapid, uniform heating that can access temperatures and pressures unattainable in an open flask. Always use sealed vessels designed for microwave chemistry.

Caption: A logical troubleshooting workflow for SNAr reactions.

Issue: SNAr reactions are consistently failing or giving low, messy yields.

Q6: I've tried everything, but my SNAr reaction is not viable. What other synthetic strategies can I use to functionalize the 3-position?

A: When SNAr fails, it's time to change the fundamental mechanism of the reaction. Palladium-catalyzed cross-coupling reactions are the gold standard for forming C-C, C-N, and C-O bonds on aryl halides and are often much more effective for less reactive chlorides.[8][9]

These reactions proceed through a catalytic cycle that is mechanistically distinct from SNAr and less dependent on the electronic activation of the ring in the same way.[10] The key is selecting the right reaction for the bond you want to form:

• Suzuki Coupling: Forms C-C bonds (Aryl-Aryl, Aryl-Alkyl). Couples the chloropyridazine with a boronic acid or ester.[9][11]

• Buchwald-Hartwig Amination: Forms C-N bonds. Couples the chloropyridazine with an amine.[10] This is the direct alternative to a failed SNAr amination.

• Sonogashira Coupling: Forms C-C triple bonds (Aryl-Alkynyl). Couples the chloropyridazine with a terminal alkyne.

Q7: I want to try a Buchwald-Hartwig amination. How do I choose the right catalyst and ligand for a challenging substrate like 3-chloro-6-phenylpyridazine?

A: This is a critical question. Aryl chlorides are notoriously less reactive than their bromide or iodide counterparts in Pd-catalyzed coupling. The rate-limiting step is often the initial oxidative addition of the Pd(0) catalyst into the C-Cl bond. To facilitate this difficult step, you need a catalyst system that is both highly active and sterically demanding.

Recommendation: Use a modern, electron-rich, bulky phosphine ligand. These ligands stabilize the Pd(0) center and promote the oxidative addition step.

Ligand	Catalyst Precursor	Typical Application	Notes
XPhos	Pd₂(dba)₃ or XPhos-Pd-G3	Buchwald-Hartwig, Suzuki	Excellent general-purpose ligand for aryl chlorides.
SPhos	Pd₂(dba)₃ or SPhos-Pd-G2	Buchwald-Hartwig, Suzuki	Similar to XPhos, often used for challenging substrates.
RuPhos	Pd₂(dba)₃ or RuPhos-Pd-G3	Buchwald-Hartwig	Particularly effective for sterically hindered amines.
PPh₃	Pd(PPh₃)₄	Suzuki, Stille	"Classical" ligand, often not active enough for aryl chlorides.

You will also need a strong, non-nucleophilic base, such as sodium tert-butoxide (NaOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS), to facilitate the catalytic cycle.

Caption: Simplified catalytic cycle for Pd-cross-coupling reactions.

Section 3: Experimental Protocols

Protocol 1: General Procedure for Microwave-Assisted SNAr with an Amine

This protocol is a starting point and should be optimized for your specific nucleophile.

• Preparation: To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 3-chloro-6-phenylpyridazine (1.0 eq., e.g., 190 mg, 1.0 mmol).

• Reagent Addition: Add the amine nucleophile (1.2-1.5 eq.) followed by cesium carbonate (Cs₂CO₃, 2.0 eq., 652 mg, 2.0 mmol).

• Solvent: Add 4 mL of anhydrous dimethyl sulfoxide (DMSO).

• Sealing and Reaction: Seal the vial with a cap. Place it in the microwave reactor. Irradiate the mixture at 150 °C for 30-90 minutes.

• Monitoring: Monitor the reaction progress by TLC or LC-MS by taking a small aliquot from a parallel test reaction or after the initial time has elapsed.

• Work-up: After cooling, pour the reaction mixture into water (50 mL) and extract with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling

This protocol is a robust starting point for coupling arylboronic acids.

• Preparation: In an oven-dried Schlenk flask under an inert atmosphere (Argon), add 3-chloro-6-phenylpyridazine (1.0 eq.), the desired arylboronic acid (1.5 eq.), and potassium carbonate (K₂CO₃, 3.0 eq.).

• Catalyst Addition: Add the palladium catalyst system, for example, a pre-mixed combination of tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2.5 mol%) and XPhos (6 mol%).

• Solvent: Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., in a 4:1 ratio). The mixture should be thoroughly sparged with argon for 15-20 minutes before use.

• Reaction: Heat the reaction mixture to 80-100 °C overnight (12-18 hours).

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling, dilute the mixture with ethyl acetate and water. Separate the layers. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Section 4: Frequently Asked Questions (FAQs)

Q8: Would using 3-bromo- or 3-fluoro-6-phenylpyridazine be better?

A: It depends entirely on the reaction you are attempting. The reactivity order of halogens is inverted between the two major reaction classes:

• For SNAr: The reactivity order is F > Cl > Br > I . The highly electronegative fluorine atom strongly polarizes the C-F bond, making the carbon atom extremely electrophilic and activating it for the rate-determining nucleophilic attack.[3][12] If a fluoro analog is available, it will almost certainly be more reactive in an SNAr reaction.

• For Palladium Cross-Coupling: The reactivity order is I > Br > Cl > F . This order correlates with the C-X bond strength. The weaker C-I and C-Br bonds are much easier for the palladium catalyst to break during the oxidative addition step.[12]

Q9: What is the best way to monitor my reaction if the TLC spots are too close?

A: LC-MS (Liquid Chromatography-Mass Spectrometry) is the ideal tool. It provides clear separation (LC) and definitive identification by mass (MS) of your starting material, product, and any major byproducts. This is far more reliable than TLC for tracking conversions in complex reaction mixtures.

Q10: My reaction is clean but stops at ~50% conversion, even with longer time and more heat. What could be happening?

A: This often points to catalyst deactivation (in cross-coupling) or a product-inhibition scenario.

• Catalyst Deactivation: The active Pd(0) species can be sensitive and may degrade over time at high temperatures. You could try adding a second portion of the catalyst and ligand midway through the reaction.

• Equilibrium: While less common, some reactions can be reversible.

• Inhibiting Byproduct: A byproduct could be forming that coordinates to the catalyst and poisons it.

References

• Aoyagi, Y., Inoue, A., Koike, I., et al. (n.d.).
• Hobbs, W. J. (n.d.). SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines. Liberty University.
• BenchChem. (n.d.). An In-depth Technical Guide to the Synthesis of 3-Phenyl-6-chloropyridazin-4-ol. BenchChem.
• IISTE. (2014). Theoretical Study of Electronic Properties of Pyridine, Pyrimidine, Pyrazine and Pyridazine via Density Functional Theory. IISTE.org.
• Sigma-Aldrich. (n.d.). Palladium-catalyzed Cross-coupling Reactions. Sigma-Aldrich.
• ResearchGate. (2019, February 13). Theoretical Study of Electronic Properties of Pyridine, Pyrimidine, Pyrazine and Pyridazine via Density Functional Theory.
• ACS Publications. (2023, April 18).
• Dalton Transactions (RSC Publishing). (n.d.). Unlocking the potential of pyridazine: a promising backbone for high-energy density compounds. Royal Society of Chemistry.
• ChemicalBook. (n.d.). 3-CHLORO-6-(4-CHLOROPHENYL)-PYRIDAZINE synthesis. ChemicalBook.
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry.
• JOCPR. (2024, April 29).
• BenchChem. (n.d.). A Comparative Guide to the Reactivity of 3-Chloro-2-pyrazinamine and Other Halopyrazines. BenchChem.
• Nobel Prize Outreach AB. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize.
• BenchChem. (n.d.). Protocol for Nucleophilic Substitution on the Pyridine Ring: Application Notes for Researchers and Drug Development Professional. BenchChem.
• ResearchGate. (n.d.). Scheme 8. Synthesis of 3-chloro-6,8-dibromopyridopyridazine.
• Chemistry LibreTexts. (2023, August 2). 2.2: Pd-Catalyzed Cross Coupling Reactions. Chemistry LibreTexts.
• Unknown. (n.d.). aromatic nucleophilic substitution. Unknown Source.
• Wikipedia. (n.d.).
• Unknown. (2023, October 17). Selective and Stepwise Functionalization of the Pyridazine Scaffold by using Thio-substituted Pyridazine Building Blocks. Unknown Source.
• PMC. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC.
• StackExchange. (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Chemistry Stack Exchange.
• RCS Research Chemistry Services. (n.d.). SNAr Reaction of Polyhalogenated Heterocycles. RCS Research Chemistry Services.
• YouTube. (2020, June 25). Nucleophilic Substitution with Amines. YouTube.
• Reddit. (2023, December 23). SNAr troubleshooting. r/AskChemistry.
• Chemistry LibreTexts. (2022, September 24). 16.
• ACS Publications. (2022, February 15). Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. The Journal of Organic Chemistry.
• Sigma-Aldrich. (n.d.). 3-Chloro-6-phenylpyridazine 98. Sigma-Aldrich.
• Pearson. (2024, September 24). SNAr Reactions of Pyridine: Videos & Practice Problems. Pearson+.
• ARKAT USA, Inc. (2025, November 3). Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines.
• PMC. (n.d.). Nucleophilic addition to 2,3-pyridyne and synthesis of benzonaphthyridinones. PMC.

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• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: High-Purity Pyridazine-4-Carbonitrile Recrystallization

Welcome to the technical support guide for the purification of pyridazine-4-carbonitrile. This document provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the recrystallization process. Our goal is to synthesize technical accuracy with field-proven insights to empower you to achieve the highest purity for this critical heterocyclic building block.

Pyridazine-4-carbonitrile and its derivatives are significant structural motifs in medicinal chemistry and materials science, recognized for their potential in developing new therapeutic agents and functional materials.[1] Achieving high purity is paramount for reliable downstream applications, and recrystallization remains a fundamental and highly effective purification technique. This guide explains the causality behind experimental choices, ensuring each protocol is a self-validating system for robust and reproducible results.

Core Principles & Solvent Selection

Recrystallization is a purification technique for solid compounds that leverages differences in solubility. The ideal solvent will dissolve the target compound (and any soluble impurities) at an elevated temperature but will have poor solubility for the target compound at low temperatures.[2] As the saturated hot solution cools, the solubility of the target compound decreases, forcing it to crystallize out of the solution in a pure form, while the impurities remain dissolved in the cold solvent (mother liquor).

Frequently Asked Questions (FAQs) on Solvent Selection

Q1: What defines an ideal recrystallization solvent for pyridazine-4-carbonitrile?

An ideal solvent should meet several key criteria:

• High-Temperature Solubility: It must completely dissolve pyridazine-4-carbonitrile at or near its boiling point.[3]

• Low-Temperature Insolubility: The compound should be sparingly or insoluble in the solvent at low temperatures (e.g., in an ice bath) to maximize recovery.[2][3]

• Impurity Solubility Profile: Impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or completely insoluble in the hot solvent (allowing for removal via hot filtration).[4]

• Chemical Inertness: The solvent must not react with pyridazine-4-carbonitrile.[4]

• Volatility: It should have a relatively low boiling point to be easily removed from the purified crystals during drying.[3]

• Melting Point Consideration: The solvent's boiling point should ideally be lower than the melting point of pyridazine-4-carbonitrile (68-73°C) to prevent the compound from "oiling out" (melting before it dissolves).[5]

Q2: How do I choose a starting solvent?

The principle of "like dissolves like" is a valuable starting point. Pyridazine-4-carbonitrile is a polar molecule due to the presence of two nitrogen atoms in the aromatic ring and the cyano group.[1][6] Therefore, polar organic solvents are the most logical choice for initial screening.[6] Databases like Reaxys or SciFinder can also provide previously reported solvent systems for structurally similar compounds.[3]

Q3: Which specific solvents are recommended for initial screening?

Based on the polarity of pyridazine-4-carbonitrile, the following solvents are excellent candidates for initial small-scale tests:

• Ethanol

• Methanol

• Acetone

• Water (for highly polar compounds, though solubility is limited)[6][7]

Q4: When is a mixed-solvent system necessary?

A mixed-solvent (or two-solvent) system is employed when no single solvent meets the ideal criteria.[3] This typically occurs when your compound is too soluble in one solvent (the "good" solvent) and poorly soluble in another (the "poor" solvent), even when hot. The two solvents must be miscible. A common example for pyridazine derivatives is an acetone/hexane mixture.[8]

Solvent Selection Workflow

The following diagram outlines the logical process for selecting an appropriate solvent system.

Caption: A decision-making workflow for selecting a recrystallization solvent.

Data Summary: Solvent Properties

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Notes
Acetone	56	20.7	Good general-purpose polar aprotic solvent.
Methanol	65	32.7	Highly polar protic solvent.
Ethanol	78	24.5	Common and effective polar protic solvent.[7]
Water	100	80.1	Use with caution; may require high temperatures. Pyridazine-4-carbonitrile has limited water solubility.[6]
n-Hexane	69	1.88	A non-polar solvent, often used as the 'poor' solvent in a mixed pair.[7]
Ethyl Acetate	77	6.02	A moderately polar solvent.

Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of pyridazine-4-carbonitrile.

Q2.1: Problem - The compound will not dissolve in the hot solvent.

• Possible Cause: Insufficient solvent volume.

  • Solution: Add more hot solvent in small increments until the solid just dissolves. The goal is to create a saturated solution, so avoid adding a large excess.

• Possible Cause: Incorrect solvent choice.

  • Solution: The solvent may not be polar enough. Refer to the solvent selection guide and try a more polar solvent like ethanol or acetone.

Q2.2: Problem - No crystals form after the solution has cooled.

• Possible Cause: Too much solvent was used, resulting in an unsaturated solution.

  • Solution: Reheat the solution and boil off some of the solvent to increase the concentration of the compound. Allow it to cool again.[9]

• Possible Cause: The solution is supersaturated and requires nucleation to begin crystallization.

  • Solution 1 (Scratching): Use a glass rod to gently scratch the inner surface of the flask at the meniscus. The microscopic scratches provide nucleation sites for crystal growth.[10]

  • Solution 2 (Seeding): If you have a small crystal of pure product, add it to the cooled solution to act as a template for crystallization.[10]

• Possible Cause: The difference in solubility between the hot and cold solvent is not significant enough.

  • Solution: Try a different solvent or consider a mixed-solvent system.[10]

Q2.3: Problem - The compound "oils out" instead of forming crystals.

• Possible Cause: The solution was cooled too quickly.

  • Solution: Reheat the flask to dissolve the oil completely. You may need to add a small amount of extra solvent. Then, insulate the flask (e.g., with glass wool or paper towels) to ensure very slow cooling to room temperature before moving it to an ice bath.[11]

• Possible Cause: The boiling point of the solvent is higher than the melting point of the compound or its impurities.

  • Solution: Pyridazine-4-carbonitrile has a melting point of 68-73°C.[5] If using a solvent with a boiling point above this range, the compound may melt before dissolving, which can lead to oiling out. Choose a lower-boiling solvent.

• Possible Cause: The solution is too concentrated.

  • Solution: Add a small amount of hot solvent to the oiled-out mixture, reheat until a clear solution is formed, and then cool slowly.[10]

Q2.4: Problem - The final product has a low yield.

• Possible Cause: The compound has significant solubility in the cold solvent.

  • Solution: Ensure the solution is thoroughly chilled in an ice bath for at least 15-20 minutes before filtration to maximize precipitation.[10]

• Possible Cause: Too much solvent was used for washing the crystals during filtration.

  • Solution: Always wash the collected crystals with a minimal amount of ice-cold recrystallization solvent to rinse away impurities without dissolving a significant amount of the product.[12]

Q2.5: Problem - The solution is colored, but the pure compound is a white powder.

• Possible Cause: High molecular weight, colored impurities are present.

  • Solution: Before the hot filtration step, add a small amount (1-2% of the solute mass) of activated charcoal to the hot solution and swirl for a few minutes. The charcoal will adsorb the colored impurities. Perform a hot filtration to remove the charcoal and then allow the filtrate to cool.

Standard Operating Protocols

Protocol 1: Single-Solvent Recrystallization

• Dissolution: Place the crude pyridazine-4-carbonitrile in an Erlenmeyer flask. Add a minimal amount of the selected solvent. Heat the mixture on a hot plate to the solvent's boiling point while stirring or swirling.

• Saturation: Continue adding small portions of hot solvent until the solid completely dissolves. Avoid adding an excess.[9]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration through a fluted filter paper into a pre-warmed flask to remove them.[12]

• Cooling & Crystallization: Cover the flask and allow the clear solution to cool slowly and undisturbed to room temperature. Then, place the flask in an ice-water bath to maximize crystal formation.[11][12]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[13]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[12]

• Drying: Allow the crystals to air dry on the filter paper or dry them further in a vacuum oven.

Protocol 2: Mixed-Solvent Recrystallization

• Dissolution: Dissolve the crude solid in the minimum amount of the hot "good" solvent (e.g., acetone) in an Erlenmeyer flask.[9]

• Induce Precipitation: While keeping the solution hot, add the "poor" solvent (e.g., hexanes) dropwise until the solution becomes faintly cloudy (turbid). This indicates the point of saturation.[14]

• Clarification: Add one or two drops of the hot "good" solvent to redissolve the precipitate and form a clear solution.[9]

• Cooling & Isolation: Follow steps 4-7 from the Single-Solvent Recrystallization protocol.

General Recrystallization & Troubleshooting Workflow

Caption: A general workflow for recrystallization including key troubleshooting loops.

References

• Solubility of Things. (n.d.). 4-Pyridinecarbonitrile.
• University of York. (n.d.). Choice of recrystallisation solvent. Chemistry Teaching Labs.
• Scribd. (n.d.). Solvent Selection and Recrystallization Guide.
• BenchChem. (2025). Application Notes and Protocols for the Purification of 3-piperazin-1-yl-1H-pyridazin-6-one.
• Smolecule. (2023, August 15). Buy Pyridazine-4-carbonitrile | 68776-62-5.
• Science Learning Center. (n.d.). Experiment: Recrystallization – Part I: Solvent Selection.
• Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation. Education in Chemistry.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• PubChem. (n.d.). Pyridazine-4-carbonitrile (C5H3N3).
• BenchChem. (2025). Overcoming challenges in the purification of heterocyclic compounds.
• Columbia University. (n.d.). Recrystallization - Single Solvent.
• Google Patents. (n.d.). US4628088A - Preparation of substituted pyridazines.
• University of Calgary. (n.d.). ORGANIC LABORATORY TECHNIQUES 2: RECRYSTALLISATION.
• Alfa Chemistry. (n.d.). CAS 68776-62-5 4-Pyridazinecarbonitrile.
• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization.
• Science of Synthesis. (n.d.). 16.8 Pyridazines.
• LabXchange. (2024, January 23). Lab Procedure: Recrystallization.
• Reddit. (2014, August 4). Veteran chemists, have any advice on recrystallization for an inexperienced undergrad?. r/chemistry.

Sources

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• 4. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
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• 7. Reagents & Solvents [chem.rochester.edu]
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• 9. Home Page [chem.ualberta.ca]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. reddit.com [reddit.com]
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• 13. LabXchange [labxchange.org]
• 14. Tips & Tricks [chem.rochester.edu]

Reference Data & Comparative Studies

Technical Assessment: Structural Characterization of 3-Chloro-6-phenylpyridazine-4-carbonitrile

This guide provides a technical assessment and spectral benchmarking for 3-Chloro-6-phenylpyridazine-4-carbonitrile , a critical heterocyclic scaffold used in the development of kinase inhibitors and bioisosteres.

The following data and protocols are structured to assist medicinal chemists in validating the identity of this intermediate, specifically distinguishing it from its hydrolytic precursors.

Introduction & Significance

The pyridazine core is a privileged structure in drug discovery, offering distinct hydrogen-bonding potentials and pi-stacking geometries compared to pyridines or pyrimidines. 3-Chloro-6-phenylpyridazine-4-carbonitrile serves as a versatile electrophile; the C3-chlorine atom is highly activated for Nucleophilic Aromatic Substitution (

), allowing for the rapid library generation of 3-amino or 3-alkoxy derivatives.

However, the synthesis of this compound—typically via the chlorination of 6-phenyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile —often results in incomplete conversion or hydrolysis during workup. Accurate NMR characterization is required to quantify the ratio of the target chloro-species versus the oxo-impurity.

Synthesis & Isolation Context

Understanding the spectral data requires knowledge of the sample's origin. The target compound is generated by treating the lactam precursor with phosphorous oxychloride (

).

Experimental Workflow (Synthesis to Isolation)

The following diagram outlines the critical path where spectral impurities typically arise.

Figure 1: Synthetic pathway highlighting the critical quench step where the oxo-impurity may regenerate, necessitating rigorous NMR QC.

Spectral Benchmarking: 1H and 13C NMR Data

1H NMR Spectral Analysis

The proton spectrum is characterized by a distinct lack of exchangeable protons (NH/OH) and a diagnostic singlet for the pyridazine ring proton (H-5).

Solvent:

(Chloroform-d) or Frequency: 400 MHz[1][2]

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Insight
8.25	Singlet (s)	1H	H-5 (Pyridazine)	Highly deshielded due to the ortho-CN group and the aromatic ring current. This is the diagnostic peak .
8.10 – 8.05	Multiplet (m)	2H	Ph-H (Ortho)	Ortho-protons of the phenyl ring, deshielded by the pyridazine attachment.
7.60 – 7.50	Multiplet (m)	3H	Ph-H (Meta/Para)	Remaining aromatic protons overlapping in the standard aromatic region.

Critical Observation: In the precursor (3-oxo tautomer), the H-5 signal typically shifts upfield (approx. 7.8 - 8.0 ppm) or changes multiplicity if NH coupling is observed.[3] The absence of a broad singlet >11.0 ppm (NH) confirms the success of the chlorination.

13C NMR Spectral Analysis

The carbon spectrum confirms the asymmetry of the molecule and the presence of the nitrile functionality.

Solvent:

Frequency: 100 MHz

Chemical Shift ( , ppm)	Type	Assignment	Mechanistic Note
159.5	Quaternary (C)	C-6 (Pyridazine)	Ipso to the phenyl ring; deshielded by N=N bond.
154.2	Quaternary (C)	C-3 (C-Cl)	Key Signal. Significantly deshielded by the electronegative Chlorine and Nitrogen.
134.5	Quaternary (C)	Ph-C (Ipso)	Connection point of the phenyl ring.
131.8	Methine (CH)	Ph-C (Para)	Typical aromatic shift.
129.5	Methine (CH)	Ph-C (Meta)	Typical aromatic shift.
127.4	Methine (CH)	Ph-C (Ortho)	Typical aromatic shift.
126.8	Methine (CH)	C-5 (Pyridazine)	The only methine on the heterocyclic ring.
114.5	Quaternary (C)	-CN (Nitrile)	Diagnostic nitrile carbon.
112.1	Quaternary (C)	C-4 (C-CN)	Shielded relative to other ring carbons due to resonance effects.

Comparative Analysis: Product vs. Precursor

A common failure mode in this synthesis is the presence of starting material. The table below provides a quick "Go/No-Go" decision matrix for QC chemists.

Feature	Target Product (3-Chloro)	Precursor (3-Oxo/Lactam)
Appearance	Off-white to tan solid	White/Pale Yellow solid
1H NMR (NH)	Absent	Present (Broad s, >12 ppm in DMSO)
1H NMR (H-5)	Singlet, ~8.25 ppm	Singlet, ~7.90 ppm
13C NMR (C-3)	~154 ppm (C-Cl)	~160-163 ppm (C=O)
Solubility	Soluble in ,	Poor in , requires

Structural Validation Logic (HMBC)

To rigorously prove the regiochemistry (i.e., that the Cl is at position 3 and CN at position 4, rather than rearranged), Heteronuclear Multiple Bond Correlation (HMBC) is used.

Figure 2: HMBC connectivity map. The correlation from the singlet proton H-5 to the C-Cl carbon (C3) and the Nitrile carbon (CN) definitively assigns the structure.

Detailed Experimental Protocols

NMR Sample Preparation

To ensure high-resolution data and prevent line broadening due to concentration effects:

• Mass: Weigh 5–10 mg of the solid product.

• Solvent: Add 0.6 mL of

  (99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal standard.

  • Note: If the sample contains significant oxo-impurity, it may not dissolve fully in Chloroform. In this case, filter the solution through a cotton plug into the NMR tube; the residue is likely the impurity.

• Homogenization: Invert the tube 5 times. Ensure the solution height is at least 4.5 cm.

Acquisition Parameters (Standard 400 MHz)

• Pulse Sequence: zg30 (30° pulse angle)

• Relaxation Delay (D1): 1.0 second (sufficient for protons; increase to 5.0s for quantitative integration).

• Number of Scans (NS):

  • 1H: 16 scans

  • 13C: 1024 scans (due to quaternary carbons C-Cl and C-CN).

• Temperature: 298 K (

  ).

Data Processing

• Phasing: Apply automatic phasing, followed by manual correction at the baseline.

• Referencing: Calibrate the TMS peak to 0.00 ppm or the residual

  peak to 7.26 ppm.

• Integration: Integrate the H-5 singlet (set to 1.00). The aromatic region should integrate to 5.00 relative to H-5.

References

• PubChem Compound Summary. (n.d.). 3-Chloro-6-phenylpyridazine-4-carbonitrile. National Center for Biotechnology Information. Retrieved from [Link]

• Reich, H. J. (2024). Structure Determination Using NMR Spectroscopy. University of Wisconsin-Madison. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Synthesis of substituted pyridazines. RSC Advances. Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. Facile cleavage of C–C bond: conversion of pyrane derivative to 1,3-oxazin derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Distinguishing Pyridazine Nitriles: A Comparative FT-IR &amp; Raman Spectroscopy Guide

Executive Summary: The Diazine Effect

In the high-stakes arena of fragment-based drug discovery (FBDD), the pyridazine ring (1,2-diazine) serves as a critical bioisostere for phenyl and pyridine rings, offering improved water solubility and distinct hydrogen-bonding vectors. However, characterizing nitrile-functionalized pyridazines presents a unique challenge: the electron-deficient nature of the 1,2-diazine core induces subtle but diagnostic shifts in the nitrile (

) stretching frequency ( ).

This guide compares the FT-IR spectral signatures of 3-cyanopyridazine and 4-cyanopyridazine against standard heterocyclic benchmarks. We demonstrate that high-sensitivity FT-IR is not merely a confirmation tool but a structural probe capable of distinguishing positional isomers based on electronic environmental coupling.

Mechanistic Insight: Why the Peaks Shift

To interpret the spectra, one must understand the underlying quantum mechanical causality. The position of the nitrile absorption band is governed by the bond force constant (

), which is modulated by two competing electronic effects:

• Inductive Effect (-I): The electronegative nitrogen atoms in the ring pull electron density away from the nitrile carbon. This strengthens the

  bond (increasing ) by reducing the repulsion between the bonding electrons, leading to a blue shift (higher wavenumber).

• Mesomeric (Resonance) Effect (+M): If the ring can donate electron density into the nitrile

  -antibonding orbital, the bond order decreases, leading to a red shift (lower wavenumber).

The Pyridazine Anomaly: Unlike benzene or pyridine, the pyridazine ring is highly

-deficient due to the two adjacent nitrogen atoms. This dominance of the inductive effect (-I) generally pushes pyridazine nitrile peaks to higher frequencies than their carbon-only analogs.

Comparative Spectral Data

The following table synthesizes experimental data and electronic theory to provide a diagnostic baseline.

Compound Class	Structure	(cm⁻¹)	Intensity	Electronic Driver
Benzonitrile	Phenyl-CN	2228 ± 2	Strong	Baseline conjugation (moderate +M).
3-Cyanopyridine	3-Pyridyl-CN	2232 ± 2	Strong	Inductive withdrawal by ring N (meta-like).
4-Cyanopyridine	4-Pyridyl-CN	2240 ± 2	Medium	Enhanced -I effect; N is para to CN.
3-Cyanopyridazine	3-Pyridazyl-CN	2242 – 2248	Very Strong	-N effect; strong -I from adjacent N.
4-Cyanopyridazine	4-Pyridazyl-CN	2238 – 2244	Strong	-N effect; slightly less inductive pull than pos-3.

Key Insight: The 3-position in pyridazine is electronically unique because the nitrile group is directly attached to a carbon adjacent to the nitrogen-nitrogen bond. This typically results in the highest wavenumber shift and the highest intensity due to the large change in dipole moment (

) during vibration.

Experimental Protocol: High-Fidelity Acquisition

To reliably distinguish these shifts (often <10 cm⁻¹), standard "quick-scan" protocols are insufficient. Use this self-validating workflow.

A. Sample Preparation (The "Golden Standard")

While ATR (Attenuated Total Reflectance) is convenient, Transmission FTIR (KBr Pellet) is superior for resolution in the nitrile region (2200–2300 cm⁻¹) because it avoids the dispersion artifacts of diamond ATR crystals at high wavenumbers.

Protocol:

• Desiccation: Dry the pyridazine sample under vacuum (P < 1 mbar) at 40°C for 4 hours. Rationale: Water vapor has rotational lines in the 2200 region that can mask weak nitrile signals.

• Dilution: Mix 1 mg of sample with 200 mg of spectroscopic-grade KBr.

• Grinding: Grind in an agate mortar until no crystallites are visible (particle size < 2

  m). Rationale: Reduces Mie scattering, which causes baseline tilt.

• Pressing: Apply 8 tons of pressure for 2 minutes to form a transparent pellet.

B. Instrument Parameters

• Resolution: Set to 2 cm⁻¹ (Standard is 4 cm⁻¹). Rationale: Necessary to resolve the narrow nitrile band from potential Fermi resonances.

• Apodization: Boxcar or Norton-Beer Strong.

• Scans: Minimum 64 scans to improve Signal-to-Noise (SNR).

Structural Elucidation Workflow

The following diagram illustrates the decision logic for identifying an unknown nitrile-heterocycle using FT-IR and complementary data.

Caption: Logic flow for distinguishing electron-deficient pyridazine nitriles from standard aromatic nitriles using spectral shifts and solvent dependency.

Validation: The Solvent Shift Test

If the static peak position is ambiguous (e.g., between 2235 and 2240 cm⁻¹), use the Solvent Stark Effect to validate the presence of the pyridazine ring.

• Theory: The lone pairs on the pyridazine nitrogens are highly accessible for hydrogen bonding.

• Protocol:

  • Record spectrum in Dichloromethane (DCM) (Non-H-bonding).

  • Record spectrum in Methanol (MeOH) (H-bond donor).

• Expected Result:

  • Benzonitrile: Shift

    cm⁻¹.

  • Pyridazine-CN: Shift

    cm⁻¹.

  • Mechanism: H-bonding to the ring nitrogens withdraws further electron density, increasing the inductive effect and causing a significant blue shift (to higher wavenumbers) in protic solvents.

References

• Nitrile Stretching Frequencies in Aromatic Systems

  • Smith, B. C. "Organic Nitrogen Compounds IV: Nitriles." Spectroscopy, 2023.[1][2]

• Vibrational Spectroscopy of Pyridines (Comparative Baseline)

  • Medhi, K. C., et al. "Laser Raman and Infrared Spectra of 3-Cyanopyridine."[3] Asian Journal of Chemistry, 2000.

• Electronic Effects in Diazines

  • Wiberg, K. B., et al. "Solvent-induced infrared frequency shifts in aromatic nitriles." Journal of Physical Chemistry B, 2005.

• Raman/IR Comparisons for Heterocycles

  • Chizhov, Y. V., et al. "Polarized Raman Study of Internal Vibrations of the Organic Cation in 3-Cyanopyridinium."[2] The Journal of Physical Chemistry Letters, 2023.[2][4]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. asianpubs.org [asianpubs.org]
• 4. Polarized Raman Study of Internal Vibrations of the Organic Cation in 3-Cyanopyridinium Lead Tribromide Post-perovskite - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of 3-Chloropyridazine and 2-Chloropyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, nitrogen-containing heterocycles are foundational scaffolds. Among these, pyridazines and pyridines are of paramount importance, frequently appearing in the core structures of pharmaceuticals and functional materials. The strategic functionalization of these rings, often beginning with halogenated precursors, is a critical aspect of drug discovery and development. This guide provides an in-depth, objective comparison of the reactivity of two key building blocks: 3-chloropyridazine and 2-chloropyridine derivatives.

This analysis is structured to provide not just a qualitative overview but also quantitative insights, supported by experimental data and theoretical principles. We will delve into the electronic underpinnings of their reactivity, compare their performance in synthetically crucial reactions, and provide actionable experimental protocols for their application.

The Electronic Basis of Reactivity: A Tale of Two Heterocycles

The fundamental difference in reactivity between 3-chloropyridazine and 2-chloropyridine stems from the number and arrangement of nitrogen atoms within the aromatic ring. The pyridine ring contains one nitrogen atom, while the pyridazine ring contains two adjacent nitrogen atoms. This seemingly small structural change has profound electronic consequences that dictate their chemical behavior.

The nitrogen atoms in an aromatic heterocycle are electron-withdrawing due to their high electronegativity. This effect deactivates the ring towards electrophilic aromatic substitution but, critically, activates it for nucleophilic aromatic substitution (SNAr), particularly at positions ortho and para to the nitrogen(s).[1]

In 2-chloropyridine, the single nitrogen atom exerts a significant electron-withdrawing effect, making the C2 and C4 positions electron-deficient and thus susceptible to nucleophilic attack.[2] In contrast, 3-chloropyridazine benefits from the synergistic electron-withdrawing power of two adjacent nitrogen atoms. This creates a more profoundly electron-deficient ring system, significantly lowering the activation energy for nucleophilic attack.[3] Computational studies have shown that the presence of ring nitrogen atoms substantially enhances reactivity through both inductive and mesomeric effects.[3]

This heightened electrophilicity of the pyridazine ring is the primary driver for its generally superior reactivity in reactions involving nucleophilic attack or oxidative addition of a metal catalyst.

Caption: Electronic activation of 2-chloropyridine vs. 3-chloropyridazine.

Comparative Reactivity in Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a cornerstone of heterocyclic chemistry, enabling the introduction of a wide array of functional groups. In this arena, the difference in reactivity between 3-chloropyridazine and 2-chloropyridine is particularly stark.

The SNAr mechanism typically proceeds through a two-step addition-elimination pathway involving a high-energy, negatively charged intermediate known as a Meisenheimer complex. The stability of this intermediate is a key determinant of the reaction rate. Electron-withdrawing groups on the aromatic ring stabilize this intermediate, thereby accelerating the reaction.[4]

Due to the presence of two strongly electron-withdrawing nitrogen atoms, the pyridazine ring is exceptionally well-suited to stabilize the Meisenheimer complex formed upon nucleophilic attack at the C3 position. While direct kinetic comparisons between 3-chloropyridazine and 2-chloropyridine are not abundant in the literature, the effect of an additional nitrogen atom can be inferred from related systems. For instance, it has been reported that 2-chloropyridine is approximately 10⁸ times less reactive towards nucleophiles than 2-chloropyrimidine under SNAr conditions.[5] This dramatic difference underscores the potent activating effect of a second ring nitrogen.

Computational studies further illuminate this reactivity gap. The Lowest Unoccupied Molecular Orbital (LUMO) is the frontier orbital that accepts electrons from an incoming nucleophile. A lower LUMO energy generally correlates with higher reactivity in SNAr reactions. Studies on chloro-azines often show that the LUMO or LUMO+1 lobes are centered on the carbon-chlorine bond, and their energies can be used to predict reactivity.[6][7] For pyridazines, the LUMO energy is significantly lowered by the two nitrogen atoms, predisposing it to faster nucleophilic attack compared to chloropyridines.

Table 1: Qualitative and Predicted Reactivity in SNAr

Feature	3-Chloropyridazine	2-Chloropyridine	Rationale
Electronic Activation	Very High	Moderate	Two adjacent nitrogen atoms provide strong, synergistic electron withdrawal.[3]
Meisenheimer Complex Stability	High	Moderate	The negative charge of the intermediate is delocalized over two nitrogen atoms.
Predicted Reaction Rate	Fast	Slow	Lower activation energy due to a more stabilized transition state.[8]
Typical Reaction Conditions	Milder temperatures, shorter reaction times	Higher temperatures, longer reaction times	Can often proceed at or near room temperature.[9]

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, are indispensable tools for C-C and C-N bond formation, respectively.[10] In these reactions, a key, often rate-limiting, step is the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond.[11] The reactivity of the aryl halide in this step is influenced by both the carbon-halogen bond strength and the electronic properties of the aromatic ring.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction couples an organohalide with a boronic acid or ester. While aryl bromides and iodides are more reactive, significant advances in ligand and catalyst design have enabled the efficient coupling of the more cost-effective and readily available aryl chlorides.[11]

For both 3-chloropyridazine and 2-chloropyridine, successful Suzuki couplings have been reported. However, the greater electron deficiency of the pyridazine ring generally makes the C-Cl bond more susceptible to oxidative addition. The electron-deficient nature of the pyridazine heterocycle facilitates the oxidative addition of palladium to the halogen-carbon bond, often without the need for highly specialized or expensive ligands.[12]

Table 2: Representative Yields in Suzuki-Miyaura Coupling

Substrate	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Yield (%)	Reference
3-Amino-6-chloropyridazine	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	80	Good	[12]
2-Chloropyridine	Phenylboronic acid	Pd(OAc)₂/Benzimidazolium salt	K₂CO₃	DMF/H₂O	MW	Moderate	[13]
3,5-Dichloropyridazine	Arylboronic acid	Pd-PEPPSI-IPr	K₃PO₄	Dioxane	RT	High	[14]
2,3,5-Trichloropyridine	Arylboronic acid	Pd(OAc)₂	K₂CO₃	H₂O	100	High	[15]

Note: Yields are highly dependent on the specific substrates, catalyst system, and reaction conditions. This table is for illustrative purposes.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds. Similar to the Suzuki coupling, the oxidative addition of the C-Cl bond is a critical step.[16] The enhanced electrophilicity of the C3 position in 3-chloropyridazine makes it a more reactive substrate for this transformation compared to 2-chloropyridine. While challenging, the amination of chloropyridines can be achieved, but it often requires more active, sterically hindered, and electron-rich phosphine ligands, higher catalyst loadings, and elevated temperatures.[16] In contrast, the more activated nature of chloropyridazines may allow for successful coupling under milder conditions.

Experimental Protocols

To provide a practical context for the discussed reactivity, the following are detailed, representative protocols for a nucleophilic aromatic substitution reaction. These protocols are designed to be self-validating and can be adapted for a direct comparative study.

Protocol: Comparative SNAr with a Secondary Amine (e.g., Morpholine)

This protocol allows for a direct, side-by-side comparison of the reactivity of 3-chloropyridazine and 2-chloropyridine with a common nucleophile.

Objective: To compare the reaction rate and yield of the SNAr reaction of 3-chloropyridazine and 2-chloropyridine with morpholine under identical conditions.

Materials:

• 3-Chloropyridazine

• 2-Chloropyridine

• Morpholine

• Potassium Carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Reaction vials with stir bars

• Heating block or oil bath

• TLC plates and appropriate eluent system

• GC-MS or LC-MS for reaction monitoring and product characterization

Caption: Workflow for the comparative SNAr experiment.

Step-by-Step Procedure:

• Preparation: In two separate, dry reaction vials equipped with magnetic stir bars, prepare the following reaction mixtures under an inert atmosphere (e.g., nitrogen or argon).

  • Vial A (Pyridazine): Add 3-chloropyridazine (1.0 mmol), potassium carbonate (2.0 mmol), and anhydrous DMF (5 mL).

  • Vial B (Pyridine): Add 2-chloropyridine (1.0 mmol), potassium carbonate (2.0 mmol), and anhydrous DMF (5 mL).

• Nucleophile Addition: To each vial, add morpholine (1.2 mmol) via syringe.

• Reaction: Seal the vials and place them in a preheated heating block or oil bath set to a moderate temperature (e.g., 60 °C). Ensure both vials are subjected to identical heating and stirring conditions.

• Monitoring: At regular time intervals (e.g., 1, 4, and 12 hours), carefully take a small aliquot from each reaction mixture, quench with a drop of water, dilute with ethyl acetate, and analyze by TLC or LC-MS to monitor the consumption of starting material and the formation of the product. This will provide a semi-quantitative measure of the relative reaction rates.

• Work-up: Once the reaction in Vial A has reached completion (or after a predetermined time, e.g., 24 hours), cool both vials to room temperature. Pour the contents of each vial into a separatory funnel containing water (20 mL). Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude residue from each reaction by ¹H NMR and/or GC-MS to determine the conversion of the starting material and the yield of the aminated product. This will provide a quantitative comparison of the reactivity.

Expected Outcome: It is anticipated that the reaction with 3-chloropyridazine (Vial A) will proceed significantly faster and may result in a higher yield under these conditions compared to the reaction with 2-chloropyridine (Vial B).

Conclusion

The comparative analysis of 3-chloropyridazine and 2-chloropyridine derivatives reveals a distinct hierarchy of reactivity, primarily dictated by the electronic nature of the heterocyclic core. The presence of two adjacent nitrogen atoms in the pyridazine ring renders it significantly more electron-deficient and, consequently, more susceptible to both nucleophilic aromatic substitution and the oxidative addition step in palladium-catalyzed cross-coupling reactions.

For researchers and drug development professionals, this translates to several practical considerations:

• 3-Chloropyridazine is the substrate of choice when higher reactivity is desired, potentially allowing for milder reaction conditions, shorter reaction times, and a broader scope of compatible nucleophiles or coupling partners.

• 2-Chloropyridine , while less reactive, can still be a valuable building block, particularly when more forcing conditions are acceptable or when its specific substitution pattern is required. Its lower reactivity can also be advantageous in cases where selectivity in the presence of other reactive functional groups is needed.

By understanding the fundamental principles that govern the reactivity of these important heterocyclic building blocks, chemists can make more informed decisions in the design and execution of synthetic routes, ultimately accelerating the discovery and development of novel molecules.

References

• Filo. (2025, May 4). Explain why nucleophilic substitution occurs more readily in 4-chloropyri..
• BenchChem. (2025).

• Wei, X., & et al. (n.d.). SNAr Reaction of Polyhalogenated Heterocycles. RCS Research Chemistry Services. Retrieved February 25, 2026, from [Link]

• Lookchem. (2022, August 5). NUCLEOPHILIC SUBSTITUTION REACTIONS IN 2-CHLOROPYRIDINES AND 2,5-DIOXO-1,2,5,7-TETRAHYDRO-1H-FUROPYRIDINES.
• Ramesh, S., Sundar, P. S., & Murti, V. V. S. (n.d.). Kinetics of Substitution of 2-Chloropyrimidine and 2,4,6-Trichloro-1 ,3,5-triazi. Zenodo.
• BenchChem. (2025, December). Suzuki Coupling of Pyridyl Halides: A Comparative Guide to the Reactivity of Chloropyridines and Bromopyridines.
• BenchChem. (2025). A Comparative Guide to the Reactivity of 6- Chloropyridin-3-amine and 2-amino-5.
• Fisher Scientific. (n.d.).
• Gök, Y., et al. (2013, March 25). Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)
• Li, B., et al. (2022, September 19).
• BenchChem. (2025). A Comparative Guide to the Reactivity of 3-Chloro-2-pyrazinamine and Other Halopyrazines.
• Garg, N. K., & et al. (n.d.). Palladium-catalyzed cross-couplings by C–O bond activation. Catalysis Science & Technology (RSC Publishing).
• Wikipedia. (n.d.).
• Synlett. (2006, December). Palladium-Catalysed Cross-Coupling Reactions on Pyridazine Moieties.
• Clarke, M. L., et al. (n.d.).
• Magano, J., & et al. (2022, July 10). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm.
• Ciamician, G. L., et al. (2010, March 12). Reactivity and Synthetic Applications of 4,5-Dicyanopyridazine: An Overview. MDPI.
• Hartwig, J. F., & et al. (2016, September 30). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.
• Chemistry Steps. (2021, August 9).
• BenchChem. (2025). A Comparative Guide to Palladium Catalysts for Suzuki Coupling of Chloropyrimidines.
• Save My Exams. (2025, May 21). Relative Rates of Nucleophilic Substitution (HL) (DP IB Chemistry): Revision Note.
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• Raposo, M. M. M., et al. (2018, November 18). Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. PMC.
• Li, J., et al. (2019, March 22). Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. MDPI.
• Perlinger, J. A., et al. (2002, May 1). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). PubMed.
• ResearchGate. (2024, December 24). Computational Study of SNAr Reaction Mechanisms: Evaluating 2-Ethoxy- 3,5-Dinitropyridine and 2-Methoxy-3,5-Dinitropyridine with Piperidine for SARS-CoV-2 Inhibitors.
• ResearchGate. (2025, August 6). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions.
• Bickelhaupt, F. M., et al. (n.d.).
• MDPI. (2020, July 31). Impact of Cross-Coupling Reactions in Drug Discovery and Development.
• Li, X. (n.d.).
• ResearchGate. (2019, January 30). (PDF) S N Ar reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density functional theory.
• PubMed. (n.d.).
• Monash University. (n.d.). Quantitative structure–activity relationship modeling of s-triazines and 2-arylpyrimidines as selective PDE4B inhibitors.
• PubMed. (2010, January 4). Structure-reactivity relationships in negishi cross-coupling reactions.

Sources

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• 2. Explain why nucleophilic substitution occurs more readily in 4-chloropyri.. [askfilo.com]
• 3. Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Correlating Reactivity Trends with Frontier Molecular Orbitals-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 7. wuxibiology.com [wuxibiology.com]
• 8. researchgate.net [researchgate.net]
• 9. Reactivity and Synthetic Applications of 4,5-Dicyanopyridazine: An Overview | MDPI [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System [mdpi.com]
• 14. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

3-Chloro-6-phenylpyridazine-4-carbonitrile proper disposal procedures

Executive Safety Assessment & Hazard Characterization

As researchers, we often treat waste disposal as a janitorial afterthought. However, with 3-Chloro-6-phenylpyridazine-4-carbonitrile , this complacency is dangerous. This compound presents a dual-hazard profile that dictates its waste lifecycle:

• The Halogenated Heterocycle (Chloropyridazine): The chlorine atom renders this material unsuitable for standard fuel-blending incineration. It requires high-temperature incineration with acid gas scrubbing to prevent the formation of hydrochloric acid and potential dioxins.

• The Nitrile Moiety (-CN): While aromatic nitriles are generally more stable than their aliphatic counterparts, they pose a latent risk of releasing Hydrogen Cyanide (HCN) gas if subjected to strong acids or specific metabolic conditions.

Immediate Directive: Do NOT mix this waste with acidic streams or general non-halogenated organic solvents.

Hazard Identification Table

Hazard Class	GHS Code	Signal	Description & Mechanism
Acute Toxicity	H301/H311	Danger	Toxic if swallowed or in contact with skin. Pyridazine derivatives can interfere with neurological signaling.
Skin/Eye Irritant	H315/H319	Warning	Causes serious eye irritation and skin sensitization.
Reactivity	EUH032	Critical	Contact with acids liberates very toxic gas (HCN). This is the primary segregation driver.
Environmental	H410	Warning	Very toxic to aquatic life with long-lasting effects (Organochlorine persistence).

Pre-Disposal Segregation Strategy

The most common error in disposing of cyanopyridazines is commingling them with "General Organic Waste." You must segregate this compound into a dedicated Halogenated / Nitrile-Bearing stream.

Segregation Logic Diagram

The following diagram illustrates the critical decision-making process for segregating this specific compound to prevent accidental gas generation or incinerator compliance failure.

Figure 1: Segregation logic emphasizing the exclusion of acids and oxidizers to prevent HCN generation and ensure RCRA compliance.

Operational Disposal Protocol

This protocol assumes the compound is present as a solid residue or dissolved in a mother liquor (reaction solvent).

Step 1: Waste Characterization & Preparation

• Solid Waste: If the compound is a dry powder or filter cake, do not dissolve it unnecessarily. Solid waste is cheaper to incinerate by weight.

• Liquid Waste: If dissolved, ensure the solvent is compatible.[1]

  • Compatible Solvents: Dichloromethane (DCM), Chloroform, Ethyl Acetate, DMSO.

  • Incompatible: Any aqueous acid, Nitric acid.

Step 2: Packaging & Labeling (RCRA Compliance)

Follow this precise workflow to package the waste for EHS (Environmental Health & Safety) pickup.

Parameter	Specification	Reason (The "Why")
Container Type	HDPE or Glass (Amber)	Avoid metal containers if residual acidity is possible; amber glass prevents UV degradation.
Headspace	Leave 10% volume empty	Allows for vapor expansion without container rupture.
Labeling	"Hazardous Waste - Halogenated Organic"	Identifies the chlorine content for the incinerator facility.
Addendum Label	"CONTAINS ORGANIC NITRILES"	Alerts emergency responders to the cyanide potential during a fire.

Step 3: The Disposal Workflow

Figure 2: Operational workflow from bench to disposal. Note the critical pH check loop to neutralize any acidity before long-term storage.

Emergency Contingencies: Spill Response

If 3-Chloro-6-phenylpyridazine-4-carbonitrile is spilled, standard spill kits may be insufficient if the environment is acidic.

• Evacuate & Ventilate: If the spill is significant (>10g) or if you smell "bitter almonds" (HCN indicator), evacuate immediately.

• PPE Upgrade: Use Double Nitrile Gloves (standard) or Silver Shield® gloves (for high concentrations). Wear a full-face respirator with organic vapor/acid gas cartridges if dust/aerosol is present.

• Neutralization (The "Hypochlorite Method"):

  • Do NOT use acid-based absorbents.

  • Cover the spill with a slurry of Sodium Hypochlorite (Bleach) and water. This oxidizes the nitrile and breaks down the structure.

  • Allow to react for 30 minutes before absorbing with vermiculite.

  • Citation: This oxidation method aligns with Prudent Practices for destruction of organic cyanides [1].

Regulatory Framework & Compliance

• RCRA Classification: This compound is not typically "P-listed" (acutely hazardous by specific name) like simple cyanide salts. However, it falls under Characteristic Hazardous Waste due to:

  • Toxicity (D000 series)

  • Reactivity (D003): Only if it generates toxic gases with water/acid.

• EPA Waste Code: It should be coded generally as D003 (Reactive) or mixed halogenated solvents (F002 ) depending on the solvent matrix.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011.[2]

• U.S. Environmental Protection Agency. Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261.[3][4]

• PubChem. Compound Summary: 3-Chloro-6-phenylpyridazine.[5] National Library of Medicine.

Sources

• 1. Making sure you're not a bot! [oc-praktikum.de]
• 2. orgsyn.org [orgsyn.org]
• 3. eurofinsus.com [eurofinsus.com]
• 4. alsglobal.com [alsglobal.com]
• 5. 3-Chloro-6-phenylpyridazine | C10H7ClN2 | CID 88515 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 3-Chloro-6-phenylpyridazine-4-carbonitrile

Part 1: Executive Safety Directive

Do not treat this compound as a generic organic intermediate. 3-Chloro-6-phenylpyridazine-4-carbonitrile combines three distinct hazard motifs: a halogenated heterocycle (sensitizer/irritant), a lipophilic phenyl group (enhanced dermal absorption), and a nitrile moiety (metabolic toxicity risk).

Immediate Hazard Profile (GHS Classifications):

• Acute Toxicity (Oral/Dermal/Inhalation): Category 3/4.

• Skin/Eye Irritation: Category 2 (Severe Irritant).

• Specific Target Organ Toxicity: Respiratory Tract Irritation.[1]

• Reactivity: The C-3 chlorine is electrophilic; susceptible to nucleophilic attack, potentially releasing chloride ions and modifying biological proteins (sensitization).

Part 2: Scientific Rationale for PPE Selection

Standard laboratory safety protocols (latex gloves, safety glasses) are insufficient for this compound due to its permeation potential and toxicity profile.

Dermal Barrier Logic

• The Problem: The phenyl ring increases lipophilicity, allowing the compound to traverse the stratum corneum (outer skin layer) faster than hydrophilic nitriles. Once absorbed, the nitrile group (

  ) can be metabolized by cytochrome P450 enzymes, potentially releasing cyanide ions systematically, albeit slower than inorganic cyanides.

• The Solution: Latex degrades rapidly upon contact with halogenated aromatics. You must use Nitrile (minimum 5 mil) for splash protection, but Silver Shield/Laminate liners are required for spill cleanup or prolonged handling.

Respiratory Defense

• The Problem: As a solid, electrostatic forces often generate invisible micro-particulates during weighing. Inhalation delivers the compound directly to the bloodstream, bypassing first-pass hepatic metabolism.

• The Solution: All open handling must occur within a certified Chemical Fume Hood (Face velocity: 0.5 m/s).

Part 3: PPE Specifications Matrix

Protection Zone	Recommended Equipment	Technical Specification	Rationale
Hand (Primary)	Disposable Nitrile Gloves	Double-gloved. Outer: 5 mil (0.12mm). Inner: 3 mil.	Outer layer sacrifices for splash; inner layer prevents permeation during doffing.
Hand (Spill/Solvent)	Silver Shield / 4H® Laminate	Multi-layer laminate.	Required if dissolved in penetrating solvents (e.g., DCM, DMSO) or cleaning spills.
Eye/Face	Chemical Splash Goggles	ANSI Z87.1+ (Indirect Venting).	Safety glasses allow dust entry from the side. Goggles seal the ocular cavity.
Respiratory	Engineering Control (Hood)	Class II, Type A2 Fume Hood.	Primary containment.[2][3] N95/P100 respirators are only for emergencies outside the hood.
Body	Tyvek® Lab Coat	Polyethylene (Non-woven).	Cotton coats absorb and retain toxic dusts. Tyvek repels particulates.

Part 4: Operational Workflow & Visualization

The following diagram illustrates the "Safe Handling Lifecycle," emphasizing the critical control points where exposure risk is highest.

Figure 1: Operational lifecycle for handling 3-Chloro-6-phenylpyridazine-4-carbonitrile, detailing critical control points from storage to disposal.

Part 5: Step-by-Step Handling Protocol

Phase 1: Preparation

• Engineering Check: Verify fume hood flow is operational. Clear the hood deck of unnecessary clutter to prevent turbulence.

• Glove Layering: Don inner nitrile gloves (bright color preferred, e.g., orange). Don outer nitrile gloves (standard blue/purple). If the outer glove tears, the color contrast gives immediate visual warning.

• Balance Setup: Place the analytical balance inside the fume hood or use a dedicated powder weighing enclosure.

Phase 2: Weighing & Transfer

• Static Control: This compound is prone to static charge. Use an anti-static gun or ionizer bar on the spatula and weighing boat before dispensing.

• Transfer: Weigh the solid into a tared vial. Cap the vial immediately after weighing before removing it from the balance enclosure.

• Wipe Down: Wipe the exterior of the vial with a Kimwipe dampened with methanol to remove invisible dust residues before moving to the reaction setup.

Phase 3: Reaction & Cleanup[2]

• Solvent Choice: If dissolving, avoid Dimethyl Sulfoxide (DMSO) if possible, as it dramatically increases skin permeability of the solute. Use Ethyl Acetate or Dichloromethane with caution.

• Decontamination: Upon completion, wipe all surfaces (balance, hood sash handle, pipettes) with a detergent solution (e.g., Decon 90) followed by water.

• Doffing: Remove outer gloves inside the hood and dispose of them as solid hazardous waste. Remove inner gloves at the lab exit.

Part 6: Waste Disposal & Emergency Response

Waste Segregation (Critical)

• Stream A (Solid): Contaminated gloves, weighing boats, and paper towels must go into Solid Hazardous Waste .

• Stream B (Liquid):

  • DO NOT mix with strong acids.[4][5] Although aryl nitriles are stable, accidental hydrolysis in the presence of acid can release Hydrogen Cyanide (HCN) gas.

  • Dispose in Halogenated Organic Waste containers due to the chlorine atom on the pyridazine ring.

  • Label clearly: "Contains Halogenated Organics and Aryl Nitriles."

Emergency First Aid

• Eye Contact: Flush immediately with water for 15 minutes.[6] Hold eyelids open.

• Skin Contact: Wash with soap and copious water.[1][2][6] Do not use ethanol (this may enhance absorption).

• Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

• Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance. OSHA 3404-11R.

• PubChem. (n.d.). Compound Summary: Chloropyridazine Derivatives. National Library of Medicine.

• Fisher Scientific. (2025). Safety Data Sheet: 3-Chloro-6-hydrazinopyridazine (Analogous Hazard Data).

• Ansell. (2022). Chemical Permeation & Degradation Resistance Guide.

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. ucy.ac.cy [ucy.ac.cy]
• 4. 8.1 Organic solvent waste | Kemicentrum [kc.lu.se]
• 5. gloves.com [gloves.com]
• 6. fishersci.com [fishersci.com]